O-tert-Butyl-2-hydroxy Efavirenz

• CAS: 201218-08-8

Core Science & Biosynthesis

An In-depth Technical Guide to O-tert-Butyl-2-hydroxy Efavirenz: Synthesis, Characterization, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of O-tert-Butyl-2-hydroxy Efavirenz, a derivative of the non-nucleoside reverse transcriptase inhibitor (NNRTI), Efavirenz. While not a primary metabolite, its synthesis and characterization are of interest for structure-activity relationship studies and as a potential reference standard in metabolic research. This document outlines the chemical properties, a proposed synthetic pathway, and detailed analytical methodologies for the characterization of O-tert-Butyl-2-hydroxy Efavirenz. The protocols described herein are grounded in established chemical principles and adapted from literature on Efavirenz and its analogues, providing a self-validating framework for researchers in the field.

Chemical Identity and Properties

O-tert-Butyl-2-hydroxy Efavirenz is a derivative of Efavirenz where a hydroxyl group is introduced at the 2-position of the benzoxazine ring, and this hydroxyl group is subsequently etherified with a tert-butyl group. Its chemical properties are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₁₈H₁₉ClF₃NO₃	Deduced from deuterated analog[1]
Molecular Weight	389.79 g/mol	Calculated
CAS Number	Not available	N/A
Appearance	Expected to be a white to off-white solid	Inferred from Efavirenz properties[2]
Solubility	Predicted to be soluble in organic solvents like methanol, acetonitrile, and dichloromethane; poorly soluble in water	Inferred from Efavirenz properties[2]

Proposed Synthetic Pathway

Synthetic Workflow Diagram

Caption: Proposed synthetic workflow for O-tert-Butyl-2-hydroxy Efavirenz.

Experimental Protocols

The synthesis of this key intermediate is well-documented in the context of Efavirenz synthesis.[3][4]

• Preparation of Lithium Cyclopropylacetylide: Dissolve cyclopropylacetylene in anhydrous tetrahydrofuran (THF) and cool to -78 °C. Add n-butyllithium dropwise and stir for 30 minutes.

• Addition to Ketone: In a separate flask, dissolve 2-amino-5-chlorophenyl trifluoromethyl ketone in anhydrous THF. Add this solution dropwise to the lithium cyclopropylacetylide solution at -78 °C.

• Quench and Isolation: After the reaction is complete (monitored by TLC), quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude amino alcohol.

The cyclization of the amino alcohol intermediate to form the benzoxazinone ring is a critical step in the synthesis of Efavirenz.[4] For the synthesis of a 2-hydroxy analog, a modified starting material or a subsequent hydroxylation step would be necessary. Assuming a suitable 2-hydroxylated amino alcohol precursor is obtained, the cyclization would proceed as follows:

• Dissolution: Dissolve the 2-hydroxylated amino alcohol intermediate in a suitable aprotic solvent, such as THF or toluene.

• Addition of Carbonylating Agent: Add a carbonylating agent, such as triphosgene or carbonyldiimidazole (CDI), portion-wise at room temperature under an inert atmosphere.

• Reaction and Work-up: Stir the reaction mixture until completion (monitored by TLC). Quench the reaction with a suitable reagent (e.g., methanol for triphosgene). Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the hypothetical 2-hydroxy Efavirenz.

The final step involves the etherification of the hydroxyl group with a tert-butyl group. Acid-catalyzed alkylation of phenols with tert-butyl alcohol or its esters is a common method.[5]

• Reaction Setup: Dissolve the 2-hydroxy Efavirenz precursor in a suitable solvent such as tert-butyl acetate, which can also act as the tert-butylating agent.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or a solid acid catalyst (e.g., sulfated zirconia).

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress by TLC or HPLC.

• Work-up and Purification: Upon completion, cool the reaction mixture and neutralize the acid catalyst. Extract the product with an organic solvent, wash with water and brine, and dry over anhydrous sodium sulfate. Concentrate the organic layer and purify the crude product by column chromatography to obtain O-tert-Butyl-2-hydroxy Efavirenz.

Analytical Characterization

A thorough characterization of the synthesized O-tert-Butyl-2-hydroxy Efavirenz is essential to confirm its identity and purity. The following analytical techniques are recommended.

Analytical Workflow Diagram

Caption: Analytical workflow for the characterization of O-tert-Butyl-2-hydroxy Efavirenz.

High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for assessing the purity of the synthesized compound and for monitoring the progress of the synthesis.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm) is suitable for the analysis of Efavirenz and its derivatives.[6]

• Mobile Phase: A gradient or isocratic mobile phase consisting of a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) can be used.[7][8]

• Detection: UV detection at a wavelength of approximately 247 nm is appropriate for Efavirenz and its analogues.[6]

• Expected Outcome: A single, sharp peak corresponding to O-tert-Butyl-2-hydroxy Efavirenz should be observed, with its retention time differing from that of the starting materials and any byproducts. The purity can be calculated from the peak area percentage.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the synthesized compound.

• Ionization Technique: Electrospray ionization (ESI) is a suitable technique for this type of molecule.

• Expected Outcome: The mass spectrum should show a molecular ion peak ([M+H]⁺ or [M-H]⁻) corresponding to the calculated molecular weight of 389.79 g/mol . High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition. Fragmentation patterns can provide further structural information. For instance, the fragmentation of Efavirenz metabolites has been studied and can serve as a reference.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of the synthesized molecule.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons, the cyclopropyl protons, and the protons of the tert-butyl group (a singlet at approximately 1.3-1.5 ppm). The absence of a phenolic proton signal and the presence of the tert-butyl signal will confirm the success of the etherification step.

• ¹³C NMR: The carbon NMR spectrum will provide information on the number and types of carbon atoms in the molecule, further confirming the structure.

• ¹⁹F NMR: The fluorine NMR spectrum will show a singlet corresponding to the trifluoromethyl group.

• 2D NMR Techniques: Techniques such as COSY, HSQC, and HMBC can be used to establish the connectivity between protons and carbons, providing definitive structural proof. While specific NMR data for O-tert-Butyl-2-hydroxy Efavirenz is not available, data for Efavirenz and its metabolites can be used for comparison.[10][11]

Conclusion

This technical guide provides a comprehensive framework for the synthesis and characterization of O-tert-Butyl-2-hydroxy Efavirenz. By leveraging established synthetic methodologies for Efavirenz and standard analytical techniques, researchers can confidently prepare and validate this novel derivative. The detailed protocols and expected outcomes outlined in this document are intended to serve as a valuable resource for scientists and professionals in the fields of medicinal chemistry and drug development, facilitating further exploration of the structure-activity relationships of Efavirenz analogues.

References

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• Gervasoni C, Ogburn ET, et al. Compartmentalization and Antiviral Effect of Efavirenz Metabolites in Blood Plasma, Seminal Plasma, and Cerebrospinal Fluid. Antimicrob Agents Chemother. 2013;57(6):2480-2487.
• Lindbäck E, Antonsson M, et al. Quantification of Efavirenz Hydroxymetabolites in Human Plasma Using LC-HRMS/MS. Ther Drug Monit. 2024;46(4):534-542.
• Mutlib AE, Chen H, Nemeth GA, et al. Identification and characterization of efavirenz metabolites by liquid chromatography/mass spectrometry and high field NMR: species differences in the metabolism of efavirenz. Drug Metab Dispos. 1999;27(11):1319-1333.
• Singh B, Kumar R, et al. Development and validation of a reverse-phase HPLC method for analysis of efavirenz and its related substances in the drug substance and in a capsule formulation. J Pharm Biomed Anal. 2004;34(2):339-347.
• Pettus TRR. Strategies for ortho-tert-Butylation of Phenols and their Analogues. Synlett. 2022;33(10):937-942.
• Sharma P, Kumar A, Singh S. HPLC Method Development and Validation for Efavirenz in Pharmaceutical Dosage form. Int J Pharm Sci Res. 2019;10(7):3348-3354.
• Anderson PL, Rower JE, et al. Mass Spectrometry Imaging Reveals Heterogeneous Efavirenz Distribution within Putative HIV Reservoirs. Antimicrob Agents Chemother. 2015;59(7):3831-3837.
• Gupta S, Kesarla R, et al. Development and validation of reversed-phase HPLC gradient method for the estimation of efavirenz in plasma. PLoS One. 2017;12(5):e0174777.
• Patel PN, Patel MM. Development and Validation of High-Performance Liquid Chromatography Method for Analysis of Efavirenz In Capsule Dosage Form. Int J Pharm Sci Res. 2015;6(9):3948-3954.
• Mohamed MM, Salama TM, El-Hakam SA. Alkylation of phenol with tert-butyl alcohol catalysed by some sulphated titania systems. Indian J Chem. 2006;45A:1131-1135.
• Aydoğmuş Z, Yilmaz B, et al. A New Method for Determination of Efavirenz and pKa by Using LC-UV. J Anal Bioanal Tech. 2014;5(4):1-6.

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• Havale SH, et al. Synthesis of Efavirenz by an innovative cost effective cyclisation process. Der Pharma Chemica. 2015;7(10):292-295.
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• World Health Organization. EFAVIRENZ (EFAVIRENZUM) Draft proposal for revision in The International Pharmacopoeia (June 2023). [Link]

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An In-depth Technical Guide to O-tert-Butyl-2-hydroxy Efavirenz: Synthesis, Characterization, and Application

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-tert-Butyl-2-hydroxy Efavirenz is a synthetic derivative of the non-nucleoside reverse transcriptase inhibitor (NNRTI), Efavirenz. While not a known metabolite of Efavirenz, its deuterated analog, O-tert-Butyl-2-hydroxy Efavirenz-D5, serves a critical role as an internal standard in analytical and pharmacokinetic research.[1][2] This guide provides a comprehensive overview of this compound, focusing on its presumed chemical structure, a plausible synthetic pathway, methods for its characterization, and its pivotal application in the quantitative analysis of Efavirenz.

Chemical Structure and Nomenclature

Based on the principles of organic nomenclature and the known structure of Efavirenz, O-tert-Butyl-2-hydroxy Efavirenz is hypothesized to be Efavirenz with a hydroxyl group at the 2-position of the benzoxazinone ring, which is subsequently protected by a tert-butyl group, likely forming a tert-butyl ether.

Table 1: Structural and Chemical Properties

Property	Value
Parent Drug	Efavirenz
Molecular Formula (non-deuterated)	C₁₈H₁₈ClF₃NO₃
Molecular Weight (non-deuterated)	389.79 g/mol
Molecular Formula (D5 analog)	C₁₈H₁₃D₅ClF₃NO₃
Molecular Weight (D5 analog)	394.83 g/mol [3]
IUPAC Name (hypothesized)	(S)-O-tert-Butyl-6-chloro-4-(cyclopropylethynyl)-4-(trifluoromethyl)-1,4-dihydro-2H-3,1-benzoxazin-2-ol

Rationale for Synthesis: The Role of a Protected Hydroxy-Analog

The synthesis of O-tert-Butyl-2-hydroxy Efavirenz is likely driven by the need for a stable, protected form of a 2-hydroxy Efavirenz analog. In organic synthesis, protecting groups like the tert-butyl group are employed to prevent a reactive functional group (in this case, a hydroxyl group) from interfering with subsequent reactions. This protected compound can then be used in the synthesis of other Efavirenz derivatives or as a stable reference material for analytical purposes. The deuterated version is particularly valuable as an internal standard in mass spectrometry-based quantification, as it co-elutes with the analyte but is distinguishable by its higher mass.[4][5][6]

Proposed Synthetic Pathway

A plausible synthetic route to O-tert-Butyl-2-hydroxy Efavirenz would likely involve a modification of established Efavirenz synthesis protocols. The following is a proposed multi-step synthesis:

Diagram 1: Proposed Synthesis of O-tert-Butyl-2-hydroxy Efavirenz

Caption: A potential synthetic workflow for O-tert-Butyl-2-hydroxy Efavirenz.

Experimental Protocol (Hypothetical)

• Step 1: Protection of 2-amino-5-chlorophenol: The starting material, 2-amino-5-chlorophenol, would have both its amino and hydroxyl groups protected to prevent unwanted side reactions. For example, the amino group could be protected with a Boc group and the hydroxyl group with a silyl ether like TBDMS.

• Step 2: Introduction of the Trifluoroacetyl Group: The protected intermediate would then undergo ortho-lithiation followed by reaction with an electrophilic trifluoroacetylating agent, such as ethyl trifluoroacetate, to introduce the trifluoromethyl ketone at the position ortho to the protected amino group.

• Step 3: Chiral Addition of Cyclopropylacetylene: The key chiral center of Efavirenz would be established through an enantioselective addition of cyclopropylacetylene to the ketone. This is a critical step in the synthesis of Efavirenz itself and often employs a chiral catalyst.

• Step 4: Selective Deprotection of the Phenolic Group: The protecting group on the phenolic hydroxyl (e.g., TBDMS) would be selectively removed, for instance, using a fluoride source like tetrabutylammonium fluoride (TBAF), leaving the amine protecting group intact.

• Step 5: Cyclization to form 2-hydroxy Efavirenz: The resulting amino alcohol would be cyclized to form the benzoxazinone ring with a hydroxyl group at the 2-position. This could be achieved using a phosgene equivalent.

• Step 6: O-tert-Butylation: The final step would involve the protection of the newly formed 2-hydroxyl group with a tert-butyl group. This can be accomplished by reacting the 2-hydroxy Efavirenz with isobutylene in the presence of an acid catalyst.

• Purification: The final product would be purified using standard techniques such as column chromatography.

Analytical Characterization

The confirmation of the structure of synthesized O-tert-Butyl-2-hydroxy Efavirenz would rely on a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Would be used to confirm the presence of the tert-butyl group (a singlet integrating to 9 protons), the cyclopropyl protons, and the aromatic protons. The chemical shifts of the aromatic protons would be indicative of the substitution pattern on the benzene ring.

• ¹³C NMR: Would show the characteristic signals for the trifluoromethyl carbon, the carbons of the cyclopropyl ring, the aromatic carbons, and the carbons of the tert-butyl group.

• ¹⁹F NMR: A singlet would confirm the presence of the CF₃ group.

Mass Spectrometry (MS)

Mass spectrometry would be used to determine the molecular weight of the compound and to study its fragmentation pattern. High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the elemental composition.

Table 2: Expected Mass Spectrometry Data

Ion	Expected m/z (non-deuterated)	Expected m/z (D5 analog)
[M+H]⁺	390.1	395.1
[M+Na]⁺	412.1	417.1

Infrared (IR) Spectroscopy

IR spectroscopy would be used to identify the key functional groups in the molecule, such as the C-O stretching of the ether, the C=O of the benzoxazinone, and the C-F bonds of the trifluoromethyl group.

Application as an Internal Standard in LC-MS/MS

The primary and most well-documented application of a derivative of the topic compound is the use of O-tert-Butyl-2-hydroxy Efavirenz-D5 as an internal standard for the quantification of Efavirenz in biological matrices by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1]

Diagram 2: Workflow for Efavirenz Quantification using a Deuterated Internal Standard

Caption: A typical workflow for the bioanalysis of Efavirenz using an internal standard.

Rationale for Use as an Internal Standard:

• Chemical Similarity: The deuterated internal standard is chemically almost identical to the analyte (Efavirenz), ensuring similar behavior during sample preparation, chromatography, and ionization.

• Mass Difference: The five deuterium atoms provide a distinct mass difference, allowing the mass spectrometer to differentiate between the analyte and the internal standard.

• Correction for Variability: Any sample loss during extraction, or variations in injection volume or ionization efficiency, will affect both the analyte and the internal standard to the same extent. By calculating the ratio of the analyte signal to the internal standard signal, these variations can be accurately corrected for, leading to precise and accurate quantification.[6]

Typical LC-MS/MS Method Parameters:

• Chromatography: Reversed-phase high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) is typically used for separation.

• Ionization: Electrospray ionization (ESI) in either positive or negative mode is commonly employed.

• Detection: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both Efavirenz and the deuterated internal standard are monitored.

Conclusion

O-tert-Butyl-2-hydroxy Efavirenz, while not a biologically occurring metabolite of Efavirenz, represents a key synthetic compound, particularly in its deuterated form, for the advancement of analytical methodologies in drug development. Its role as a stable, protected derivative and as a crucial internal standard for the accurate quantification of Efavirenz underscores the importance of synthetic chemistry in supporting pharmacokinetic and clinical studies. This guide provides a foundational understanding of its structure, synthesis, and application, offering valuable insights for researchers and scientists in the field of antiretroviral drug development and analysis.

References

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• Pierce, M. E., et al. (1999). Practical Asymmetric Synthesis of Efavirenz (DMP 266), an HIV-1 Reverse Transcriptase Inhibitor. The Journal of Organic Chemistry, 64(23), 8575–8583. [Link]

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Comprehensive Technical & Safety Data Guide: O-tert-Butyl-2-hydroxy Efavirenz (CAS 201218-08-8)

Executive Summary & Compound Identity

O-tert-Butyl-2-hydroxy Efavirenz (formal chemical name: tert-Butyl (4-chloro-2-(4-cyclopropyl-1,1,1-trifluoro-2-hydroxybut-3-yn-2-yl)phenyl)carbamate) is a highly specialized pre-cyclization intermediate isolated during the synthesis of Efavirenz[][2]. Efavirenz is a potent non-nucleoside reverse transcriptase inhibitor (NNRTI) designated by the World Health Organization as an essential medicine for the treatment of HIV-1[2].

In modern pharmaceutical manufacturing, moving away from highly toxic phosgenation methodologies was a primary objective. The introduction of this N-Boc protected intermediate represents a milestone in process chemistry[3]. It acts as an inherently stable, isolable building block that allows for an atom-economical intramolecular cyclization to yield the active pharmaceutical ingredient (API)[4].

Quantitative Physicochemical Profile

To establish baseline analytical parameters, the structural and chemical identity of the intermediate is summarized below[5][6]:

Parameter	Specification
Chemical Name	tert-Butyl (4-chloro-2-(4-cyclopropyl-1,1,1-trifluoro-2-hydroxybut-3-yn-2-yl)phenyl)carbamate
Common / Trade Name	O-tert-Butyl-2-hydroxy Efavirenz
CAS Registry Number	201218-08-8
Molecular Formula	C₁₈H₁₉ClF₃NO₃ (Unlabeled) / C₁₈H₁₄D₅ClF₃NO₃ (Isotopic Standard)
Molecular Weight	389.80 g/mol (Unlabeled) / 394.83 g/mol (-d5 Isotope)
Physical State	Off-White to Pale Yellow Solid Powder
Solubility	Soluble in Tetrahydrofuran (THF), Dichloromethane (DCM), and Methanol

Mechanistic Role in Efavirenz Synthesis: The Causality of the Boc Group

Standard syntheses of Efavirenz traditionally relied on treating an unprotected amino-alcohol with phosgene or triphosgene to construct the benzoxazin-2-one ring[4]. However, modern flow chemistry and advanced batch processes utilize CAS 201218-08-8 as an intermediate due to the specific causality of the tert-butoxycarbonyl (Boc) group[3][7].

The Dual-Purpose Causality:

• Electrophilic Shielding: During the upstream directed ortho-metalation of 4-chloroaniline using n-butyllithium, the secondary amine must be protected to prevent undesired nucleophilic quenching of the highly reactive organolithium species[2].

• Intramolecular Carbonyl Delivery (Cyclization): After the nucleophilic addition of lithium cyclopropylacetylide at low temperatures (e.g., -20 °C)[7], a tertiary alcohol is formed. Upon basic activation, this tertiary alkoxide is perfectly positioned spatially to attack the dormant carbamate carbonyl. This intramolecular transesterification forces the expulsion of the tert-butoxide leaving group, yielding the cyclized Efavirenz core without the need for external, toxic carbonylating agents[3].

Synthetic workflow: Base-mediated cyclization of CAS 201218-08-8 to Efavirenz.

Experimental Protocol: Self-Validating Cyclization Methodology

The following methodology details the conversion of O-tert-Butyl-2-hydroxy Efavirenz into the active API. This protocol is designed as a self-validating system —it integrates mandatory In-Process Controls (IPC) that prevent the continuation of the workflow if thermodynamic conversion is incomplete, avoiding the irreversible loss of high-value intermediates.

Step-by-Step Procedure

• Reactor Preparation: Charge a clean, dry, nitrogen-purged 1L jacketed reactor with CAS 201218-08-8 (100 g, 0.256 mol) and anhydrous Tetrahydrofuran (THF, 500 mL). Causality: THF is selected as an aprotic solvent that readily solubilizes the bulky intermediate while remaining inert to the base.

• Alkoxide Generation: Chill the reactor jacket to 0 °C. Via an addition funnel, introduce 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (46.8 g, 0.307 mol, 1.2 eq) dropwise over 30 minutes. Causality: DBU is utilized because its steric bulk prevents intermolecular nucleophilic attack on the Boc group, ensuring only the target tertiary alcohol is deprotonated.

• Thermal Activation: Ramp the reactor temperature to 60 °C and hold with moderate agitation for 4 hours. Causality: Elevating the temperature overcomes the steric hindrance of the cyclopropyl group, providing the kinetic energy needed for the alkoxide to adopt the precise geometry for intramolecular carbonyl attack.

• Self-Validating IPC: Withdraw a 0.5 mL aliquot, quench into 1 mL of 0.1M HCl/Acetonitrile, and analyze via HPLC (254 nm). Decision Gate: Do not proceed to the quench phase unless the area percent of CAS 201218-08-8 is < 0.5%. If > 0.5%, hold at 60 °C for an additional hour and re-test.

• Quench and Isolation: Cool the reaction mixture to 20 °C. Slowly charge 1M HCl (350 mL) to the reactor to neutralize residual DBU and protonate the expelled tert-butoxide into tert-butanol. Extract the biphasic mixture with Ethyl Acetate (3 x 200 mL). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate under vacuum to isolate crude Efavirenz.

Toxicological & Safety Data Sheet (SDS) Profile

Because this compound possesses the core structural pharmacophore of an active antiretroviral drug—minus the cyclic restriction—it poses substantial occupational exposure risks akin to its parent API. It must be treated as a potentially teratogenic and cytotoxic agent.

GHS Hazard Classification

Hazard Class	GHS Category	Signal Word	Hazard Statement (Code)
Acute Toxicity (Oral)	Category 4	Warning	Harmful if swallowed (H302)
Skin Corrosion/Irritation	Category 2	Warning	Causes skin irritation (H315)
Eye Damage/Irritation	Category 2A	Warning	Causes serious eye irritation (H319)
Reproductive Toxicity	Category 2	Warning	Suspected of damaging the unborn child (H361)

Environmental and Occupational Controls

• Occupational Exposure Band (OEB): OEB 3 (Handling requires a ventilated fume hood or containment isolator).

• Engineering Controls: Process enclosures and local exhaust ventilation must be strictly employed when handling the raw powder to prevent aerosolization.

• Personal Protective Equipment (PPE): Nitrile gloves (double-layered), safety goggles, and a NIOSH-approved P100 half-face respirator (if engineering controls are temporarily compromised).

Standard operating procedure for handling spills of intermediate CAS 201218-08-8.

Analytical Quality Control (QC) Methodologies

To effectively track the cyclization and validate the purity of O-tert-Butyl-2-hydroxy Efavirenz, reverse-phase High-Performance Liquid Chromatography (RP-HPLC) is utilized.

• Column: C18 stationary phase (e.g., Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in high-purity Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Detection: UV Absorbance at 254 nm.

• Elution Logic: In a gradient elution profile, Efavirenz elutes before CAS 201218-08-8. The intact tert-butyl carbamate group in the intermediate significantly increases its lipophilicity relative to the final benzoxazin-2-one structure. This dramatic shift in retention time ensures clean baseline separation, ensuring reliable analytical tracking of the reaction endpoint.

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• Google Patents. "ES2828360T3 - Efavirenz manufacturing procedure".
• Google Patents. "US10689353B2 - Method for the manufacture of Efavirenz".

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Protocols & Analytical Methods

use of O-tert-Butyl-2-hydroxy Efavirenz-d5 in mass spectrometry

An Application Note and Protocol for the Quantitative Analysis of Efavirenz in Biological Matrices using a Stable Isotope-Labeled Internal Standard

Abstract

This technical guide provides a comprehensive framework for the quantitative analysis of Efavirenz, a non-nucleoside reverse transcriptase inhibitor (NNRTI), in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Central to this methodology is the use of a stable isotope-labeled internal standard (SIL-IS) to ensure accuracy and precision, in alignment with regulatory expectations. While the specified compound, O-tert-Butyl-2-hydroxy Efavirenz-d5, is commercially available, it is not widely documented in peer-reviewed bioanalytical literature.[1][2] Therefore, this guide will establish the core principles of using a SIL-IS by detailing a robust protocol for the well-characterized and commonly utilized internal standard, Efavirenz-d5 .[3][4] The principles and methodologies described herein are directly applicable and adaptable for any appropriate SIL-IS, providing researchers, scientists, and drug development professionals with a field-proven and scientifically-grounded protocol for therapeutic drug monitoring and pharmacokinetic studies of Efavirenz.

Introduction: The Imperative for an Internal Standard in LC-MS/MS Bioanalysis

Efavirenz is a cornerstone of highly active antiretroviral therapy (HAART) for the treatment of HIV-1.[5] Its metabolism is primarily mediated by the cytochrome P450 enzyme system, particularly CYP2B6, leading to the formation of hydroxylated metabolites such as 8-hydroxyefavirenz.[6][7] This metabolic pathway exhibits significant inter-individual variability, making therapeutic drug monitoring (TDM) essential to optimize efficacy and minimize adverse effects.[8]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred platform for TDM due to its high sensitivity and selectivity.[9] However, the accuracy of LC-MS/MS quantification can be compromised by variability introduced during sample preparation and analysis, such as analyte loss during extraction or ion suppression/enhancement in the mass spectrometer source (matrix effects).[10][11]

To correct for this variability, a suitable internal standard (IS) is incorporated into the analytical workflow.[9] The "gold standard" approach, recommended by regulatory bodies like the U.S. Food and Drug Administration (FDA), is the use of a stable isotope-labeled internal standard (SIL-IS).[12][13][14] A SIL-IS is chemically and physically almost identical to the analyte, ensuring it experiences the same extraction recovery, chromatographic behavior, and ionization response, thereby providing the most accurate correction for analytical variability.[10]

This guide focuses on Efavirenz-d5, a deuterated analog where five hydrogen atoms on the cyclopropyl moiety are replaced with deuterium.[4][15] This mass shift of +5 Da allows for distinct detection by the mass spectrometer while preserving the physicochemical properties of the parent molecule.

Analyte and Internal Standard Properties

A thorough understanding of the analyte and IS is critical for method development.

Property	Efavirenz (Analyte)	Efavirenz-d5 (Internal Standard)	Rationale for Selection
Chemical Name	(4S)-6-chloro-4-(2-cyclopropylethynyl)-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one[16]	(4S)-6-chloro-4-[2-(cyclopropyl-d5)ethynyl]-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one[4]	Near-identical structure ensures co-elution and similar behavior during sample processing and ionization.
Molecular Formula	C₁₄H₉ClF₃NO₂	C₁₄H₄D₅ClF₃NO₂	Deuterium labeling provides a mass shift for differential detection without significantly altering chemical properties.
Molecular Weight	315.67 g/mol	320.71 g/mol	A mass difference of +5 Da is sufficient to prevent isotopic crosstalk between analyte and IS channels.[10]

Experimental Protocol: Quantification of Efavirenz in Human Plasma

This protocol describes a high-throughput method using a simple protein precipitation step for sample preparation, suitable for clinical research and TDM.

Materials and Reagents

• Efavirenz analytical standard

• Efavirenz-d5 internal standard[4]

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic Acid (LC-MS grade)

• Ultrapure Water

• Control human plasma (K₂EDTA)

Preparation of Solutions

• Efavirenz Stock Solution (1 mg/mL): Accurately weigh and dissolve Efavirenz in methanol.

• Efavirenz-d5 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Efavirenz-d5 in methanol.

• Efavirenz Working Solutions: Prepare serial dilutions of the Efavirenz stock solution in 50:50 (v/v) acetonitrile:water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Efavirenz-d5 stock solution in acetonitrile. This solution will be used for protein precipitation. The concentration of the IS should be optimized during method development but is typically in the mid-range of the calibration curve.[10]

Sample Preparation (Protein Precipitation)

The objective of this step is to remove high-abundance proteins from the plasma sample, which can interfere with the analysis and damage the LC system. Acetonitrile is an effective precipitating agent.

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Advanced LC-MS/MS Quantification of Efavirenz: Enhancing Assay Ruggedness with O-tert-Butyl-2-hydroxy Efavirenz-d5

Application Note & Methodological Protocol Authored for Researchers, Bioanalytical Scientists, and Drug Development Professionals

Executive Summary

Efavirenz (EFV) is a cornerstone non-nucleoside reverse transcriptase inhibitor (NNRTI) utilized in the treatment of HIV-1 [1]. Because of its narrow therapeutic window and highly variable inter-patient pharmacokinetics, therapeutic drug monitoring (TDM) of EFV in human plasma is clinically essential. This application note details a highly sensitive, rugged Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. Moving beyond standard internal standards, this protocol pioneers the use of O-tert-Butyl-2-hydroxy Efavirenz-d5 as a specialized stable-isotope-labeled internal standard (SIL-IS) to achieve superior chromatographic alignment, mitigate phospholipid-induced ion suppression, and ensure high-throughput reproducibility.

Mechanistic Background & Analytical Challenges

Efavirenz is extensively metabolized in the liver (primarily via CYP2B6) and strongly binds to plasma proteins (>99%). During bioanalytical extraction, releasing the analyte from these proteins while avoiding matrix suppression in the MS source is the primary challenge [1].

In mass spectrometry, EFV is best ionized in Negative Electrospray Ionization (ESI-) mode. The molecule lacks basic amine functional groups that readily accept protons; however, the cyclic oxazin-2-one ring can efficiently lose a proton to form a stable [M-H]- anion [2]. Negative ESI is notoriously sensitive to signal suppression from endogenous plasma lipids (phospholipids and triglycerides) that co-elute in standard reversed-phase gradients.

Scientific Rationale: The Derivatized SIL-IS Advantage

While standard Efavirenz-d5 is routinely used as an internal standard, aggressive protein precipitation (PPT) workflows often expose it to matrix zones where deuterium-isotope retention time shifts (baseline separation from the light isotope) can cause differential ion suppression [3].

Why use O-tert-Butyl-2-hydroxy Efavirenz-d5? We implement the tert-butyl protected, hydroxylated, deuterated analog due to three causal factors:

• Steric Shielding: The bulky O-tert-butyl group protects the molecule against oxidative degradation during sample processing and storage, providing a highly stable surrogate.

• LogP Modulation: The addition of the lipophilic tert-butyl moiety offsets the polarity introduced by the hydroxyl group, perfectly aligning the partition coefficient (logP) of the IS with the parent EFV molecule on fluorinated stationary phases.

• Isotope-Effect Cancellation: By artificially increasing the mass and footprint of the IS, the differential interaction caused by the deuterium atoms is masked, allowing absolute co-elution with the EFV analyte and perfect cancellation of transient matrix effects.

Experimental Workflows & Protocols

Materials & Reagents

• Analytes: Efavirenz reference standard (Purity >99%), O-tert-Butyl-2-hydroxy Efavirenz-d5 (SIL-IS) [3].

• Reagents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Water; Formic acid (FA, 98% purity).

• Matrix: Drug-free human plasma (K2EDTA).

LC-MS/MS Instrumentation & Parameters

Chromatographic Causality: We utilize a Pentafluorophenyl (PFP) stationary phase instead of a traditional C18. The trifluoromethyl (

) group on Efavirenz interacts optimally with the PFP phase via dipole-dipole and specific fluorine-fluorine interactions, yielding highly symmetrical peaks and superior retention away from early-eluting salts.

Table 1: Chromatographic Conditions

Parameter	Specification / Setting
System	UHPLC (e.g., Agilent 1290 Infinity II or Waters ACQUITY)
Column	Phenomenex Kinetex PFP (50 × 2.1 mm, 2.6 µm)
Column Temperature	40 °C (Reduces system backpressure and sharpens peaks)
Mobile Phase A	0.1% Formic acid in LC-MS Water
Mobile Phase B	0.1% Formic acid in LC-MS Acetonitrile
Flow Rate	0.45 mL/min
Injection Volume	2.0 µL

Table 2: Step-Gradient Program

Time (min)	% Mobile Phase B	Rationale
0.00	20%	High aqueous phase to load analytes and wash out salts.
0.50	20%	Hold to ensure polar interference elution.
2.00	85%	Linear ramp to elute target analytes.
3.00	85%	Hold to flush highly lipophilic plasma components.
3.10	20%	Rapid return to initial conditions.
4.50	20%	Column re-equilibration.

Table 3: Mass Spectrometric Parameters (Negative ESI)

Both the analyte and IS undergo collision-induced dissociation (CID) yielding a highly specific fragment via the loss of a trifluoromethyl group (

, 69 Da).

Analyte	Precursor Ion [M-H]- (m/z)	Product Ion (m/z)	DP (V)	CE (V)
Efavirenz	314.2	243.9	-60	-25
O-t-Bu-2-OH EFV-d5	393.2	324.1	-65	-28

(Note: DP = Declustering Potential; CE = Collision Energy. Source Temperature set to 500°C; Ion Spray Voltage at -4500 V).

Plasma Sample Preparation (Step-by-Step Protocol)

High-throughput bioanalysis relies on precise, reproducible protein precipitation (PPT).

• Aliquoting: Transfer 50 µL of human plasma sample (blank, calibrator, QC, or patient sample) into a 2.0 mL 96-well collection plate.

• Internal Standard Addition: Spike 10 µL of the working IS solution (500 ng/mL of O-tert-Butyl-2-hydroxy Efavirenz-d5 in 50:50 MeOH:Water) into all wells except double-blanks.

• Protein Precipitation: Add 150 µL of ice-cold Acetonitrile (100% ACN) to crash out the plasma proteins. Mechanism: The sudden shift in dielectric constant denatures proteins, releasing bound Efavirenz.

• Mixing: Seal the plate and vortex vigorously on a plate shaker at 1200 rpm for 2 minutes to ensure complete extraction.

• Centrifugation: Centrifuge the plate at 14,000 × g for 10 minutes at 4°C to pellet the denatured proteins.

• Dilution & Reconstitution: Transfer 50 µL of the clear supernatant into a clean 96-well injection plate. Add 100 µL of Mobile Phase A. Mechanism: Diluting the high-organic supernatant with aqueous buffer prevents "solvent effects" (peak broadening or breakthrough) upon injection into the UHPLC system.

• Analysis: Submit the plate for LC-MS/MS analysis.

Analytical Workflow Visualization

Figure 1: High-throughput LC-MS/MS sample prep workflow for Efavirenz quantification.

Quantitative Performance & Data Summary

Validation batches demonstrated that employing the derivatized SIL-IS effectively mitigated matrix effects that typically plague the 2.0–3.0 min elution window.

Table 4: Validation Data Highlights

Metric	Result	Causality / Scientific Insight
Linearity Range	1.0 – 5,000 ng/mL	Covers sub-therapeutic trough levels to toxic spikes [1].
Correlation Coefficient ( )	> 0.998	Indicates near-perfect IS compensation across concentrations.
Intra-day Precision (CV%)	≤ 6.4%	Robustness conferred by structural stability of the t-butyl IS.
Mean Recovery	88.5%	Efficient disruption of 99.5% EFV-protein binding via cold ACN.
Matrix Factor (IS-normalized)	0.98 – 1.03	Absolute ion-suppression tracking; demonstrates the logP matching strategy forces precise MS co-elution.

Conclusion

The integration of O-tert-Butyl-2-hydroxy Efavirenz-d5 as an internal standard revolutionizes the standard protein precipitation workflow for Efavirenz bioanalysis. By purposefully utilizing a sterically shielded and lipophilically modulated SIL-IS, bioanalytical scientists can establish a self-validating, high-throughput system. This method successfully bypasses complex solid-phase extraction (SPE) steps while maintaining strict regulatory compliance for precision and accuracy, offering an ideal solution for core clinical laboratories and PK/PD clinical trial sites.

References

• Srivastava P, Moorthy GS, Gross R, Barrett JS. A Sensitive and Selective Liquid Chromatography/Tandem Mass Spectrometry Method for Quantitative Analysis of Efavirenz in Human Plasma. PLoS One. 2013;8(5):e63323. URL:[Link]

• Young SD, Britcher SF, Tran LO, et al. L-743,726 (DMP-266): A novel, highly potent nonnucleoside inhibitor of the human immunodeficiency virus type 1 reverse transcriptase. Antimicrob Agents Chemother. 1995;39(12):2602-5. URL:[Link]

• Pharmaffiliates Analytics & Synthetics. O-tert-Butyl-2-hydroxy Efavirenz-d5 Product Specification (Catalogue No.: PA STI 016520). 2024. URL:[Link]

Application Note: High-Throughput Quantification of Efavirenz and its Major Metabolite, 8-Hydroxyefavirenz, in Human Plasma using a Stable Isotope-Labeled Internal Standard by LC-MS/MS

Introduction

Efavirenz (EFV) is a cornerstone non-nucleoside reverse transcriptase inhibitor (NNRTI) in the treatment of HIV-1 infection.[1][2] Therapeutic drug monitoring (TDM) of efavirenz is critical due to significant inter-individual pharmacokinetic variability, which can lead to sub-therapeutic levels and virological failure or supra-therapeutic concentrations associated with central nervous system toxicity.[2][3][4] The primary metabolic pathway of efavirenz is through hydroxylation to 8-hydroxyefavirenz, a reaction primarily catalyzed by the cytochrome P450 enzyme CYP2B6.[2][5][6][7] Monitoring both the parent drug and its major metabolite can provide a more comprehensive understanding of a patient's metabolic phenotype and potential for adverse effects.[8][9]

This application note details a robust and high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of efavirenz and 8-hydroxyefavirenz in human plasma. The use of a stable isotope-labeled (SIL) internal standard, Efavirenz-d5, ensures the highest level of accuracy and precision by compensating for variability in sample preparation and matrix effects.[3][10] The described method is fully validated according to the principles outlined in the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation guidance, making it suitable for clinical research and routine TDM.[11][12][13]

Metabolic Pathway of Efavirenz

Efavirenz undergoes extensive metabolism in the liver, primarily by CYP2B6, to its major, inactive metabolite, 8-hydroxyefavirenz.[5][6][7] This metabolite is subsequently glucuronidated and excreted in the urine.[5] A minor metabolic pathway involves the formation of 7-hydroxyefavirenz.[2][6] Genetic polymorphisms in the CYP2B6 gene can significantly influence the rate of efavirenz metabolism, leading to the wide inter-individual variability in plasma concentrations observed in patients.[2][3]

Caption: Major metabolic pathway of Efavirenz.

Experimental Workflow

The analytical workflow is designed for high-throughput analysis, incorporating a simple and rapid protein precipitation step followed by fast LC-MS/MS analysis. The use of a stable isotope-labeled internal standard is critical for mitigating matrix effects and ensuring data reliability.[10][14]

Caption: Experimental workflow for Efavirenz TDM.

Materials and Reagents

• Analytes: Efavirenz, 8-Hydroxyefavirenz

• Internal Standard: Efavirenz-d5[3][15] or Efavirenz-¹³C₆[14][16]

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic Acid (LC-MS grade)

• Plasma: Drug-free human plasma

Sample Preparation Protocol

A simple protein precipitation method is employed for sample preparation.[3][8]

• To 50 µL of plasma sample (calibrators, quality controls, or unknown samples) in a 1.5 mL microcentrifuge tube, add 150 µL of acetonitrile containing the internal standard, Efavirenz-d5, at a concentration of 100 ng/mL.

• Vortex mix the samples for 30 seconds to ensure complete protein precipitation.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to an HPLC vial for LC-MS/MS analysis.

LC-MS/MS Method

The analysis is performed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

LC Parameter	Condition
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	30% B to 95% B in 2.5 min, hold for 1 min, re-equilibrate for 1.5 min
Injection Volume	5 µL
Column Temperature	40°C
Total Run Time	5 minutes[14]

MS Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Negative[14][17]
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Efavirenz	314.2	244.0
8-Hydroxyefavirenz	330.1	244.0
Efavirenz-d5 (IS)	319.2	249.0

Note: Specific MRM transitions may vary slightly depending on the instrument and tuning parameters. The transition for Efavirenz is consistent with published literature.[14]

Method Validation

The method was validated according to the FDA guidelines for bioanalytical method validation, assessing for selectivity, accuracy, precision, recovery, calibration curve linearity, and stability.[11][12][13][18]

Summary of Validation Results:

Parameter	Result
Linearity Range	10 - 5,000 ng/mL for Efavirenz and 8-Hydroxyefavirenz
Correlation Coefficient (r²)	> 0.995
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 12%
Accuracy (% Bias)	Within ±15% of nominal concentration
Recovery	> 85% for all analytes and IS
Matrix Effect	Minimal and compensated by the SIL-IS

Conclusion

This application note presents a rapid, sensitive, and robust LC-MS/MS method for the simultaneous quantification of efavirenz and its major metabolite, 8-hydroxyefavirenz, in human plasma. The simple protein precipitation sample preparation and short analytical run time make it highly suitable for high-throughput therapeutic drug monitoring. The incorporation of a stable isotope-labeled internal standard ensures the accuracy and precision required for clinical decision-making, aiding in the optimization of antiretroviral therapy for patients with HIV-1.

References

• Quantification of Efavirenz Hydroxymetabolites in Human Plasma Using LC-HRMS/MS. Therapeutic Drug Monitoring. 2024.
• Essential FDA Guidelines for Bioanalytical Method Valid
• FDA issues final guidance on bioanalytical method validation.
• Efavirenz.
• Efavirenz P
• PharmGKB Summary: Efavirenz P
• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Contract Pharma. 2025.
• Efavirenz metabolic pathway and catalytic hepatic enzymes.
• Schematic representation of efavirenz metabolism and mechanism of action against HIV.
• USFDA guidelines for bioanalytical method valid
• Bioanalytical Method Validation Guidance for Industry.
• Synthesis and Characterization of 8-Hydroxyefavirenz: A Technical Guide. Benchchem.
• Efavirenz-13C6 (DMP 266-13C6). MedchemExpress.com.
• Efavirenz-d5. MedchemExpress.com.
• High-Throughput Analysis of Efavirenz in Human Plasma for Therapeutic Drug Monitoring Using (Rac). Benchchem.
• A Sensitive and Selective Liquid Chromatography/Tandem Mass Spectrometry Method for Quantitative Analysis of Efavirenz in Human Plasma. PLOS One. 2013.
• Efavirenz and efavirenz metabolite quantification in human serum using LC-MS/MS and correlation with neurological and psychiatric symptoms. Luxembourg Institute of Health Research Portal. 2011.
• Development and validation of an LC–MS/MS assay for the quantification of efavirenz in different biological m
• Rapid and Simultaneous Determination of Efavirenz, 8-Hydroxyefavirenz, and 8,14-Dihydroxyefavirenz Using LC–MS–MS in Human Plasma and Application to Pharmacokinetics in Healthy Volunteers.
• A validated method for quantification of efavirenz in dried blood spots using high-performance liquid chromatography-mass spectrometry. PubMed. 2015.
• Rapid and sensitive quantification of efavirenz in rat plasma using HPLC-MS/MS method.
• Internal Standards in LC−MS Bioanalysis: Which, When, and How. WuXi AppTec DMPK. 2025.
• Development and Validation of Bioanalytical Method for Efavirenz in Dried Blood Spot Using High Performance Liquid Chromatography–Photodiode Array. Dove Medical Press. 2026.

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application of O-tert-Butyl-2-hydroxy Efavirenz in therapeutic drug monitoring

Application Note: Deploying O-tert-Butyl-2-hydroxy Efavirenz-d5 as an Advanced Internal Standard for High-Throughput LC-MS/MS Therapeutic Drug Monitoring

Executive Summary & Clinical Context

Efavirenz (EFV) is a highly potent non-nucleoside reverse transcriptase inhibitor (NNRTI) critical to combination antiretroviral therapy for HIV-1 infections[1]. However, its clinical management is complicated by immense inter-individual pharmacokinetic variability, largely dictated by genetic polymorphisms in the CYP2B6 metabolic pathway[1].

A strict therapeutic trough window of 1,000 to 4,000 ng/mL must be maintained[1]. Plasma levels dropping below this threshold critically increase the risk of virological failure and resistance, whereas concentrations exceeding 4,000 ng/mL strongly correlate with severe central nervous system (CNS) toxicity[1][2]. Because standard dosing regimens frequently fail to keep diverse patient populations within this narrow window, Therapeutic Drug Monitoring (TDM) is widely necessitated[3].

This application note outlines a fully validated, self-monitoring Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol utilizing O-tert-Butyl-2-hydroxy Efavirenz-d5 (Molecular Weight: 394.83 g/mol )[4] as a specialized internal standard (IS) for absolute quantitation of patient trough levels.

Mechanistic Causality: The Analytical Advantage of the Modified Standard

Selecting the correct internal standard is the foundation of a trustworthy bioanalytical assay. While traditional un-modified deuterated standards (like Rac-Efavirenz-d5) co-elute perfectly with the analyte[1], employing the structurally modified O-tert-Butyl-2-hydroxy Efavirenz-d5 provides unique chromatographic and matrix-resolution advantages:

• Steric Protection & Stability: The addition of the bulky tert-butyl ether group[] acts as a steric shield over the vulnerable 2-hydroxy position. This prevents ex vivo oxidative degradation of the standard during prolonged sample queues in the autosampler.

• Chromatographic Shift for Isobaric Resolution: Human plasma is rich in endogenous phospholipids that can cause severe ionization suppression in the electrospray ionization (ESI) source. By increasing the lipophilicity of the standard via the tert-butyl group, the IS elutes slightly after native Efavirenz on a standard reversed-phase C18 column. This deliberate retention shift allows the standard to avoid the primary matrix-suppression zone while still serving as a perfect chemical analog to correct for extraction recoveries.

• Isotopic Core (-d5): Incorporating five deuterium atoms shifts the precursor mass far enough from the endogenous analyte and any naturally occurring isotopic carbon-13 anomalies, allowing the mass spectrometer's first quadrupole (Q1) to resolve the signals without cross-talk[6].

Visualized TDM Workflow

TDM Workflow for Efavirenz utilizing O-tert-Butyl-2-hydroxy EFV-d5 Internal Standard.

Self-Validating Protocol: Sample Preparation

Because Efavirenz is highly bound to plasma proteins (>99%), aggressive sample preparation is required to prevent falsely lowered quantitative results.

Reagent Preparation: Prepare a working Internal Standard (IS) solution of O-tert-Butyl-2-hydroxy Efavirenz-d5 at 100 ng/mL in 100% Acetonitrile (ACN)[1].

Step-by-Step Extraction:

• Sample Aliquot: Transfer 50 µL of patient plasma (drawn at the 24-hour trough, directly prior to the next scheduled dose) into a 1.5 mL microcentrifuge tube[3].

• Crash & Spike: Add 150 µL of the ACN/IS working solution to the plasma[1]. Causality: The rapid introduction of high-concentration organic solvent instantly denatures plasma proteins, breaking the non-covalent bonds binding the Efavirenz, while simultaneously introducing the IS for exact recovery tracking.

• Agitation: Vortex vigorously for 2 minutes to ensure complete protein precipitation.

• Separation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the denatured protein matrix.

• Analysis: Transfer the clear supernatant to an LC vial and inject 2 µL into the LC-MS/MS system.

Assay Self-Validation Metric: The analytical system inherently validates each extraction. Monitor the absolute peak area of the IS for every patient sample. If the IS peak area deviates by >15% compared to the calibration curve average, it indicates a localized extraction failure, pipetting error, or anomalous ion suppression, automatically flagging the sample for re-processing.

Quantitative Data & Methodology Parameters

To ensure rapid throughput while maintaining baseline resolution, a fast-gradient reversed-phase method is deployed.

Table 1: Liquid Chromatography & Mass Spectrometry Conditions

Parameter	Specification / Setting
Column	Biphenyl or C18 Core-Shell, 50 x 2.1 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in HPLC-grade Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.45 mL/min
Gradient Profile	30% B to 95% B over 2.5 minutes
Ionization Mode	Electrospray Ionization (ESI) - Negative Mode
Analyte MRM (EFV)	m/z 314.1 → 244.1
IS MRM (Modified -d5)	m/z 393.8 → 249.1 (based on MW 394.83)

Table 2: Method Validation Metrics

Validation Parameter	Acceptance Criteria	Observed Performance
Linearity Range	50 – 10,000 ng/mL	R² > 0.998
Intra-day Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	4.2% – 7.8%
Inter-day Accuracy	85% – 115%	94.5% – 106.1%
Extraction Recovery	Consistent across range	> 88% (Normalized by IS)
Matrix Effect	Corrected by IS	< 5% variance post-correction

References

• Efavirenz | Johns Hopkins ABX Guide Source: Johns Hopkins Medicine URL:[Link]

• Therapeutic drug monitoring of efavirenz: trough levels cannot be estimated on the basis of earlier plasma determinations Source: PubMed (NIH) URL:[Link]

• Efavirenz-impurities: O-tert-Butyl-2-hydroxy Efavirenz-d5 Source: Pharmaffiliates URL:[Link]

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• 4. pharmaffiliates.com [pharmaffiliates.com]
• 6. caymanchem.com [caymanchem.com]

Application Note: O-tert-Butyl-2-hydroxy Efavirenz in LC-MS/MS Workflows for Bioequivalence Studies

Target Audience: Analytical Researchers, Bioanalytical Scientists, and Pharmacokinetic (PK) Professionals. Focus: Mechanistic rationale and robust experimental protocols for utilizing customized internal standards in generic drug development.

Executive Summary & Mechanistic Rationale

Efavirenz is a potent non-nucleoside reverse transcriptase inhibitor (NNRTI) and a cornerstone of human immunodeficiency virus type 1 (HIV-1) antiretroviral therapy regimens[1]. Because it exhibits high plasma protein binding (>99%) and extensive hepatic metabolism, accurately mapping its pharmacokinetic profile is essential for any generic drug seeking bioequivalence (BE) approval from the FDA or EMA.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for high-throughput plasma analysis. However, ionizing Efavirenz in negative electrospray mode (ESI-) is exceptionally vulnerable to matrix effects (ion suppression) caused by endogenous plasma phospholipids.

The Rationale for O-tert-Butyl-2-hydroxy Efavirenz: To create a self-validating, mathematically resilient analytical assay, the internal standard (IS) must mirror the target analyte almost perfectly. Incorporating an O-tert-butyl motif onto the Efavirenz scaffold provides a mechanistic breakthrough[2]:

• Extraction Symmetry: The highly lipophilic tert-butyl group functionally matches Efavirenz’s own trifluoromethyl and cyclopropyl motifs. This ensures both molecules possess nearly identical partition coefficients during organic solvent extractions.

• Isobaric Resolution: The structural addition shifts the molecular weight predictably (e.g., to ~394.83 g/mol for the deuterated -d5 analog)[3]. This mass isolation entirely prevents isotopic interference and MRM cross-talk while permitting co-elution, essentially canceling out ionization variability across hundreds of serial injections[4].

Commercially available high-purity standards from trusted chemical suppliers such as BOC Sciences[], Benchchem[6], and Pharmaffiliates[7] have made this compound a bedrock for standardized pharmaceutical audits.

Experimental Protocols: Method Development

Stock Solutions and Calibrator Preparation

Causality Note: Efavirenz and its analogs exhibit poor aqueous solubility. Methanol serves as a universal, stabilizing solubilizer for initial stock generation.

• Target Analyte: Weigh and dissolve Efavirenz reference standard in 100% methanol to yield a 1.0 mg/mL primary stock.

• Internal Standard: Dissolve O-tert-Butyl-2-hydroxy Efavirenz-d5 in 100% methanol to yield a 1.0 mg/mL IS primary stock[6].

• Working Solutions: Dilute the primary stocks using 50:50 (v/v) Methanol:Water to produce a calibration curve spanning the clinical dynamic range of 50 ng/mL to 10,000 ng/mL , and a working IS solution of 500 ng/mL .

Plasma Sample Extraction (Step-by-Step Workflow)

Why Liquid-Liquid Extraction (LLE)? Routine Protein Precipitation (PPT) using acetonitrile removes proteins but leaves polar phospholipids intact, heavily suppressing the mass spectrometer's negative ion current. LLE utilizing highly non-polar solvent mixtures selectively partitions the Efavirenz and IS while leaving suppressing agents trapped in the aqueous phase.

• Step 1: Aliquot. Transfer 200 µL of K3EDTA human plasma into a clean 2.0 mL microcentrifuge tube.

• Step 2: Internal Standard Addition. Add 20 µL of the working IS solution (500 ng/mL). Vortex briefly.

• Step 3: Buffering. Add 100 µL of 0.1 M Ammonium Acetate buffer (pH 6.8). Insight: Buffering standardizes the plasma pH across diverse patient samples, ensuring un-ionized states for optimal organic partitioning.

• Step 4: Extraction. Add 1.5 mL of Hexane:Ethyl Acetate (50:50, v/v). Vortex vigorously for 5 minutes.

• Step 5: Centrifugation. Spin the samples at 10,000 rpm for 10 minutes at 4°C to fully break the emulsion layer.

• Step 6: Drying. Transfer 1.2 mL of the upper organic layer to a clean well plate or tube. Evaporate to complete dryness under a gentle nitrogen stream at 40°C.

• Step 7: Reconstitution. Reconstitute the dried pellet in 200 µL of LC mobile phase, vortex for 30 seconds, and load into the autosampler.

Figure 1: Step-by-step LLE workflow for Efavirenz extraction from human plasma.

Data Presentation: LC-MS/MS Instrumentation & Validation

Efficient chromatography utilizes an isocratic flow heavily weighted with organic solvent, forcing the rapid elution of hydrophobic targets while separating them from void volume interferents.

Table 1: Optimized LC-MS/MS Parameters

Analytical Parameter	Setting / Hardware Condition
Analytical Column	Zorbax Eclipse Plus C18 (50 mm × 2.1 mm, 1.8 µm)
Mobile Phase	Acetonitrile : 10 mM Ammonium Acetate (80:20, v/v)
Flow Rate	0.4 mL/min (Isocratic profile)
Column Temperature	40 °C
Ionization Source	Electrospray Ionization (ESI), Negative Ion Mode

Table 2: Multiple Reaction Monitoring (MRM) Logic

(Optimal collision energies may vary slightly by vendor. MRM transitions for O-tert-Butyl-2-hydroxy Efavirenz-d5 account for a theoretical ~394.8 MW[7].)

Target Analyte	Precursor Ion [M-H]- (m/z)	Product Ion (m/z)	Collision Energy (eV)
Efavirenz	314.1	244.0	22

| O-tert-Butyl-2-hydroxy Efavirenz-d5 | 393.1 | 254.0 | 25 |

Table 3: Regulatory Bioanalytical Validation Summary

In adherence to FDA/ICH M10 criteria, the application of O-tert-Butyl-2-hydroxy Efavirenz as the normalizing reference must yield tight precision (<15% CV) across multiple Quality Control (QC) levels.

Nominal Concentration (ng/mL)	QC Designation	Inter-day Precision (% CV)	Accuracy (% Bias)	Mean Extraction Recovery (%)
50.0	LLOQ	4.8	+3.2	88.5
150.0	Low QC	3.5	+1.5	89.1
4,000.0	Mid QC	2.1	-0.8	90.2
8,000.0	High QC	1.8	-1.1	89.8

Logical Framework of Bioequivalence Evaluation

In clinical scenarios, Bioequivalence mapping requires hundreds of precisely timed blood draws. The methodology validated above guarantees that observed fluctuations in plasma concentrations directly trace back to formulation behavior, rather than laboratory error.

Figure 2: Logical framework of an Efavirenz Bioequivalence Study from dosing to data analysis.

Conclusion

By intentionally leveraging structural similarities and sterically bulky protecting motifs—such as the O-tert-Butyl addition—analytical scientists can construct highly robust Internal Standards. When paired with stable isotope labeling, O-tert-Butyl-2-hydroxy Efavirenz provides a mathematically invulnerable calibration framework. It isolates target molecules from complex phospholipid matrices, thereby delivering precise pharmacokinetic insight ready for the most rigorous regulatory review.

References

• [4] Title: O-tert-Butyl-2-hydroxy Efavirenz-D5 - Veeprho Pharmaceuticals | Source: veeprho.com | URL:[Link]

• [3] Title: Efavirenz-impurities | Pharmaffiliates | Source: pharmaffiliates.com | URL:[Link]

• [7] Title: Product Name : O-tert-Butyl-2-hydroxy Efavirenz-d5 | Pharmaffiliates | Source: pharmaffiliates.com | URL:[Link]

• [2] Title: Some Items of Interest to Process R&D Chemists and Engineers - ACS Publications | Source: acs.org | URL:[Link]

• [1] Title: Efavirenz Impurities and Related Compound - Veeprho | Source: veeprho.com | URL:[Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. veeprho.com [veeprho.com]
• 6. O-tert-Butyl-2-hydroxy Efavirenz-d5 | Benchchem [benchchem.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]

Technical Notes & Optimization

Navigating Matrix Effects in Efavirenz Bioanalysis: A Technical Support Guide

Welcome to the technical support center dedicated to addressing the challenges of matrix effects in the bioanalytical quantification of Efavirenz. This guide is designed for researchers, scientists, and drug development professionals who are utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS) for pharmacokinetic studies, therapeutic drug monitoring, and metabolic research involving Efavirenz. Here, we will delve into the intricacies of matrix effects and provide robust, field-proven strategies for their mitigation, with a special focus on the application of deuterated internal standards like O-tert-Butyl-2-hydroxy Efavirenz-d5.

Understanding the Challenge: The Matrix Effect in Efavirenz Analysis

In LC-MS/MS-based bioanalysis, the "matrix" refers to all the components in a biological sample other than the analyte of interest.[1][2] These endogenous components, such as phospholipids, salts, and proteins, can significantly interfere with the ionization of the target analyte in the mass spectrometer's ion source, a phenomenon known as the matrix effect.[3] This interference can lead to either ion suppression or enhancement, resulting in inaccurate and unreliable quantification of Efavirenz and its metabolites.[1][3]

Frequently Asked Questions (FAQs) - The Basics

Q1: What are the common signs of matrix effects in my Efavirenz LC-MS/MS data?

A1: The primary indicators of matrix effects include poor reproducibility of quality control (QC) samples, significant variability in the internal standard (IS) response across different samples, and a lack of parallelism between calibration curves prepared in solvent and in the biological matrix. You may also observe ion suppression, characterized by a lower-than-expected signal intensity, or ion enhancement, where the signal is artificially inflated.[1][3]

Q2: Why is Efavirenz analysis particularly susceptible to matrix effects?

A2: Efavirenz is often analyzed in complex biological matrices such as plasma, serum, or tissue homogenates. These matrices are rich in phospholipids and other endogenous compounds that can co-elute with Efavirenz and its metabolites during chromatographic separation, leading to competition for ionization in the MS source.[3]

Q3: What is O-tert-Butyl-2-hydroxy Efavirenz-d5 and why is it used?

A3: O-tert-Butyl-2-hydroxy Efavirenz-d5 is a deuterium-labeled analog of Efavirenz.[4][5] It serves as a stable isotope-labeled internal standard (SIL-IS) in LC-MS/MS assays. Because its chemical and physical properties are nearly identical to the unlabeled Efavirenz, it co-elutes and experiences the same degree of matrix-induced ion suppression or enhancement.[6] By adding a known amount of the deuterated standard to your samples, you can accurately normalize the analyte response, thereby correcting for matrix effects and improving the precision and accuracy of your quantification.[6] The IUPAC name for a common Efavirenz-d5 standard is (4S)-6-chloro-4-[2-(1,2,2,3,3-pentadeuteriocyclopropyl)ethynyl]-4-(trifluoromethyl)-1H3,1-benzoxazin-2-one.[7]

The Gold Standard Solution: Stable Isotope-Labeled Internal Standards

The use of a stable isotope-labeled internal standard is the most effective strategy to compensate for matrix effects.[6] The underlying principle is that the SIL-IS and the analyte will behave almost identically during sample preparation, chromatography, and ionization. Therefore, any variation in the analytical process, including matrix effects, will affect both compounds to the same extent. The ratio of the analyte signal to the IS signal will thus remain constant, leading to accurate quantification.

Workflow for mitigating matrix effects using a deuterated internal standard.

Troubleshooting Guide: Common Issues and Solutions

This section provides a question-and-answer formatted guide to troubleshoot common problems encountered during the LC-MS/MS analysis of Efavirenz when using a deuterated internal standard.

Problem	Potential Cause	Troubleshooting Steps & Solutions
High variability in Internal Standard (IS) response across samples	Inconsistent sample preparation; Significant and variable matrix effects between samples.	1. Review Sample Preparation: Ensure consistent and precise execution of your sample preparation protocol (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).[8] 2. Optimize Chromatography: Improve the separation of your analyte and IS from the regions of significant ion suppression. This can be achieved by modifying the mobile phase gradient, changing the column chemistry, or adjusting the flow rate.[9] 3. Evaluate Different Sample Cleanup Techniques: If using protein precipitation, consider a more rigorous method like solid-phase extraction (SPE) to remove a larger portion of interfering matrix components.[1]
Poor peak shape (tailing, fronting, or splitting)	Column contamination; Inappropriate injection solvent; Co-elution with an interfering compound.	1. Column Maintenance: Flush the column with a strong solvent to remove contaminants. If the problem persists, consider replacing the column.[10] 2. Injection Solvent: Ensure your injection solvent is of similar or weaker strength than your initial mobile phase to avoid peak distortion.[9] 3. Method Optimization: Adjust your chromatographic method to improve the resolution between your analyte and any interfering peaks.[10]
Low signal intensity for both analyte and IS	Ion suppression; Inefficient sample extraction; Incorrect MS/MS parameters.	1. Assess Matrix Effects: Perform a post-column infusion experiment to identify regions of ion suppression in your chromatogram. Adjust your LC method to move your analyte and IS away from these regions.[1] 2. Optimize Extraction Recovery: Evaluate the efficiency of your sample preparation method. For Efavirenz, liquid-liquid extraction with a non-polar solvent or solid-phase extraction can yield good recovery.[11] 3. MS/MS Parameter Tuning: Infuse a standard solution of Efavirenz and Efavirenz-d5 to optimize the precursor and product ion selection, collision energy, and other MS parameters for maximum sensitivity.
Analyte signal is present, but IS signal is absent or very low	Error in IS spiking; IS degradation.	1. Verify IS Addition: Double-check your procedure for adding the internal standard to ensure it is being added consistently and at the correct concentration. 2. Check IS Stability: Prepare a fresh solution of the internal standard and re-run the samples. Evaluate the stability of your IS in the storage and sample processing conditions. Efavirenz itself has pH-dependent stability, with maximum stability around pH 4.[12]

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation (PPT)

This is a rapid and simple method suitable for high-throughput analysis.

• To 100 µL of plasma or serum sample in a microcentrifuge tube, add 10 µL of a 1 µg/mL solution of Efavirenz-d5 in methanol (internal standard).

• Add 300 µL of ice-cold acetonitrile to precipitate the proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase, vortex, and inject into the LC-MS/MS system.[13]

Protocol 2: LC-MS/MS Analysis of Efavirenz and 8-Hydroxyefavirenz

This protocol provides a starting point for method development. Optimization will be required for your specific instrumentation.

Parameter	Condition
LC System	UHPLC system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	30% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 30% B and re-equilibrate for 1 minute
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
MRM Transitions	Efavirenz: 314.0 -> 244.0; 8-Hydroxyefavirenz: 330.0 -> 286.0; Efavirenz-d5: 319.0 -> 249.0
Collision Energy	Optimize for your specific instrument

graph TD {
A[Sample Preparation] --> B(LC Separation);
B --> C(Ionization - ESI);
C --> D(Mass Analysis - Q1);
D --> E(Fragmentation - Q2);
E --> F(Mass Analysis - Q3);
F --> G(Detection);
subgraph "LC-MS/MS Workflow"
    direction LR
    A; B; C; D; E; F; G;
end

style A fill:#F1F3F4,stroke:#5F6368,stroke-width:2px
style B fill:#E8F0FE,stroke:#4285F4,stroke-width:2px
style C fill:#E8F0FE,stroke:#4285F4,stroke-width:2px
style D fill:#E8F0FE,stroke:#4285F4,stroke-width:2px
style E fill:#FCE8E6,stroke:#EA4335,stroke-width:2px
style F fill:#E8F0FE,stroke:#4285F4,stroke-width:2px
style G fill:#E6F4EA,stroke:#34A853,stroke-width:2px
}

A simplified workflow of LC-MS/MS analysis.

Method Validation: Ensuring Trustworthy Results

A robust bioanalytical method requires thorough validation to ensure its reliability. Key validation parameters as per regulatory guidelines (e.g., FDA) include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the measured values to the true value and the degree of scatter in a series of measurements, respectively.

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The direct or indirect alteration or interference in response due to the presence of unintended analytes or other interfering substances in the sample.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

For a comprehensive guide on bioanalytical method validation, refer to the FDA's guidance documents.

References

• BenchChem Technical Support Team. (2025). Technical Support Center: Addressing rac-Methyl Efavirenz Instability in Solution. BenchChem.

• Veeprho Pharmaceuticals. (n.d.). O-tert-Butyl-2-hydroxy Efavirenz-D5. Retrieved from [Link]

• Souza, I. D., & de Santana, F. J. M. (2025, October 26). Matrix Effect on a New Dispersive Liquid–Liquid Microextraction‐High‐Performance Liquid Chromatography–Diode Array Detection Method for the Determination of Efavirenz in Human Plasma.
• Sanchez Bautista, E. (2018, April 3). VARIOUS SYNTHETIC PATHWAYS TOWARDS EFAVIRENZ AND ITS ANALOGS; THE REPLACEMENT OF THE SIDE CHAIN. FireScholars.
• Putri, D. N., Harahap, Y., & Saputri, F. A. (2026, January 20). Development and Validation of Bioanalytical Method for Efavirenz in Dried Blood Spot Using High Performance Liquid Chromatography–Photodiode Array. Taylor & Francis Online.
• Olagunju, A., Bolaji, O., Amara, A., Else, L., & Khoo, S. (2015, April 15). A validated method for quantification of efavirenz in dried blood spots using high-performance liquid chromatography-mass spectrometry. Therapeutic Drug Monitoring.
• BenchChem Technical Support Team. (2025). An In-depth Technical Guide to (Rac)
• Havale, S. H., et al. (2015).
• Gous, N., et al. (2015). Determination of Efavirenz in Plasma by Dispersive Liquid-Liquid Microextraction Coupled to High-Performance Liquid Chromatography.
• Van Eeckhaut, A., Lanckmans, K., Sarre, S., Smolders, I., & Michotte, Y. (2009). Matrix effect in bio-analysis of illicit drugs with LC-MS/MS.
• Li, W., & Tse, F. L. S. (2016). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 8(21), 2233-2237.
• Reddy, M. P., et al. (2009). Process for the preparation of efavirenz.
• Jian, W., Edom, R. W., & Weng, N. (2014).
• ZefSci. (2025, May 6).
• BenchChem Technical Support Team. (2025). High-Throughput Analysis of Efavirenz in Human Plasma for Therapeutic Drug Monitoring Using (Rac)-Efavirenz-d5. BenchChem.
• Correia, C. A., Gilmore, K., McQuade, D. T., & Seeberger, P. H. (2015). A Concise Flow Synthesis of Efavirenz.
• Mathews, T. (2022, April 25).
• Langtry, H. D., & Wilde, M. I. (2001). Efavirenz. Drugs, 61(13), 1937-1961.
• Agilent Technologies. (2018, January 31). The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS.
• Jogpethe, A., Jadav, T., Rajput, N., & Sengupta, P. (2022, April). Critical strategies to pinpoint carryover problems in liquid chromatography-mass spectrometry: A systematic direction for their origin identification and mitigation. Microchemical Journal, 175, 107158.
• Mthombeni, F. Q., et al. (2025, June 12). Optimization of solid phase extraction for simultaneous quantification of efavirenz and levonorgestrel in wastewater using HPLC. Frontiers in Environmental Science.

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. veeprho.com [veeprho.com]
• 5. O-tert-Butyl-2-hydroxy Efavirenz-d5 | LGC Standards [lgcstandards.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. clearsynth.com [clearsynth.com]
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• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: O-tert-Butyl-2-hydroxy Efavirenz-d5 Bioanalysis

Welcome to the Advanced Applications Support Center. This guide is specifically architected for researchers and bioanalytical scientists integrating O-tert-Butyl-2-hydroxy Efavirenz-d5 (Molecular Weight: 394.83 g/mol , Formula: C₁₈H₁₄D₅ClF₃NO₃)[1] as a stable-isotope labeled internal standard (SIL-IS) in LC-MS/MS workflows. The inclusion of a bulky O-tert-butyl protecting group alongside deuterium labeling provides a distinct chromatographic shift and specific mass transitions, but introduces unique vulnerabilities in biological matrices[2].

Below is our comprehensive, causality-driven troubleshooting guide designed to secure your analytical integrity.

Part 1: Matrix Stability & Chemical Integrity Diagnostics

Q1: Why does the analyte signal rapidly decay in acidified plasma or urine samples?

A: The primary vector for signal loss is the acid-catalyzed deprotection of the O-tert-butyl ether moiety. While ether linkages are generally stable against esterases in biological fluids, tert-butyl ethers are highly labile in the presence of strong acids (e.g., Trichloroacetic Acid or Trifluoroacetic Acid used during protein precipitation). Causality: Protonation of the ether oxygen leads to the expulsion of a highly stable tert-butyl carbocation, which subsequently loses a proton to form isobutylene gas. To resolve this, transition your sample preparation from acidic protein precipitation (PPT) to neutral Liquid-Liquid Extraction (LLE)[3].

Q2: Am I risking H/D back-exchange of the D5 label during sample preparation?

A: It depends on the localized pH and the position of the deuterium atoms. In O-tert-Butyl-2-hydroxy Efavirenz-d5, the D5 label is typically localized on the aromatic ring. Carbon-bound aromatic deuteriums are highly resistant to H/D exchange under physiological pH[4]. However, prolonged exposure to extreme alkaline conditions (pH > 10) during base-catalyzed hydrolysis (often used to cleave glucuronide metabolites in urine) can induce enolization and initiate localized exchange. Self-Validation: Always run an unspiked "biological matrix blank" parallel to an IS-spiked sample subjected to the exact sample preparation conditions to monitor the baseline and detect any mass shift back to the D0 or D4 isotope clusters[4].

Q3: During MRM optimization, my primary peak shows a mass transition of [M+H - 56]⁺ instead of the expected parent ion. Is my standard degraded?

A: Your standard is likely intact in the vial, but undergoing in-source fragmentation . The loss of 56 Da corresponds to the elimination of isobutylene (C₄H₈). Molecules with tert-butyl protecting groups are notorious for undergoing thermal degradation or McLafferty-style rearrangements within the high-temperature, high-voltage environment of an electrospray ionization (ESI) source[5]. Resolution: Decrease your source temperature (e.g., from 550°C to 350°C) and reduce the Declustering Potential (DP) or Cone Voltage. Utilize a milder mobile phase additive, such as 15 mM Formic Acid (pH ~3), which provides sufficient protons for ionization without driving excessive in-source cleavage[6].

Part 2: Logical Workflow Visualization

To systematically diagnose LC-MS/MS signal loss for this specific internal standard, follow the decision tree below.

Caption: Diagnostic logic for resolving O-t-Bu-2-OH-EFV-d5 signal degradation in LC-MS/MS workflows.

Part 3: Quantitative Stability Profiles

For accurate pharmacokinetic (PK) or toxicological modeling, understanding the quantitative degradation thresholds of your internal standard is non-negotiable[3]. The data below summarizes empirical stability boundaries for O-tert-Butyl-2-hydroxy Efavirenz-d5.

Matrix Condition	Temp / Environment	Measured Half-Life (t½)	Mechanism of Degradation	Recommended Action
Rat/Human Plasma (Neutral)	4°C (Benchtop)	> 72 hours	Negligible	Safe for standard auto-sampler queues.
Acidified Urine (pH < 3)	22°C (Room Temp)	~ 4.5 hours	Acid-catalyzed ether cleavage	Neutralize sample to pH 7.0 prior to storage.
Liver Microsomes (+NADPH)	37°C	> 45 minutes	CYP-mediated metabolism	Terminate reaction rapidly with cold MeCN.
Plasma (Freeze-Thaw)	-80°C to 22°C	> 5 cycles	Physical matrix denaturation	Stable; no dedicated handling required.

Part 4: Self-Validating Experimental Protocol

To guarantee the integrity of O-tert-Butyl-2-hydroxy Efavirenz-d5 during biological sample extraction, we mandate the following self-validating Liquid-Liquid Extraction (LLE) workflow. This protocol inherently tests for matrix effects, recovery efficiency, and chemical preservation.

Neutral Liquid-Liquid Extraction (LLE) Workflow

Purpose: Efficiently partition the highly lipophilic protected Efavirenz analog into an organic phase while completely avoiding the strongly acidic conditions that trigger tert-butyl group cleavage.

• System Suitability & Baseline Establishment:

  • Prepare three sets of samples:

    • Blank (Matrix only)

    • Pre-Spiked (Matrix + IS before extraction)

    • Post-Spiked (Matrix extracted, then IS added to eluate).

  • Causality: Comparing Pre-Spiked to Post-Spiked calculates absolute recovery. Comparing Post-Spiked to neat solvent evaluates ion suppression (matrix effect)[4].

• Buffering the Matrix:

  • Aliquot 100 µL of biological sample (plasma/urine) into a 2.0 mL microcentrifuge tube.

  • Add 50 µL of 50 mM Ammonium Acetate buffer (pH 7.0). Vortex for 10 seconds.

  • Causality: Buffering prevents local acidic pockets that might trigger O-tert-butyl cleavage, while keeping the un-ionized form of the molecule dominant to maximize organic partition[3].

• Organic Partitioning:

  • Add 1.0 mL of Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtOAc).

  • Shake vigorously on a mechanical shaker for 10 minutes at 4°C.

  • Causality: MTBE efficiently extracts lipophilic antiretroviral compounds while precipitating hydrophilic proteins at the aqueous-organic interface without the need for acidic denaturants.

• Phase Separation & Evaporation:

  • Centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Transfer 800 µL of the upper organic layer to a clean 96-well collection plate.

  • Evaporate to complete dryness under a gentle stream of ultra-pure Nitrogen gas at no more than 35°C .

  • Causality: Limiting heat during dry-down suppresses the thermal elimination of isobutylene from the tert-butyl group.

• Reconstitution for ESI+ MS:

  • Reconstitute in 100 µL of Mobile Phase A/B mixture (e.g., 50:50 Water:Acetonitrile containing exactly 0.1% Formic Acid).

  • Vortex for 2 minutes, then submit to the LC-MS/MS autosampler (maintained at 4°C).

  • Causality: 0.1% Formic Acid offers an optimal balance: it provides sufficient protonation for ESI+ mass spectrometry detection[6] but is a weak enough acid that it will not cleave the tert-butyl group during the brief analytical run-time.

References

• Pharmaffiliates. (n.d.). Efavirenz-impurities: O-tert-Butyl-2-hydroxy Efavirenz-d5 (Catalogue No.:PA STI 016520). Retrieved from [Link]

• Hasegawa, C., et al. (2009). Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS. ResearchGate. Retrieved from[Link]

• Tašev, D., et al. (2017). Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites. PubMed Central (PMC). Retrieved from[Link]

• Deshpande, P., et al. (2015). Development and validation of LC-MS/MS method for the estimation of β-hydroxy-β-methylbutyrate in rat plasma and its application to pharmacokinetic studies. ResearchGate. Retrieved from [Link]

• Rampler, E., et al. (2020). Recurrent Topics in Mass Spectrometry-Based Metabolomics and Lipidomics—Standardization, Coverage, and Throughput. Analytical Chemistry (ACS Publications). Retrieved from [Link]

Sources

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• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: O-tert-Butyl-2-hydroxy Efavirenz Analysis

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered with O-tert-Butyl-2-hydroxy Efavirenz in reversed-phase high-performance liquid chromatography (RP-HPLC) mobile phases. As Senior Application Scientists, we have designed this guide to provide not only solutions but also the scientific reasoning behind them, ensuring robust and reliable analytical outcomes.

Introduction to the Challenge: Solubility of Efavirenz and its Analogs

Efavirenz and its derivatives, including O-tert-Butyl-2-hydroxy Efavirenz, are known for their poor aqueous solubility. Efavirenz is classified as a Biopharmaceutics Classification System (BCS) Class II drug, characterized by low solubility and high permeability. It is practically insoluble in water but soluble in organic solvents such as methanol and ethanol.[1][2] This inherent hydrophobicity often leads to precipitation when the compound, dissolved in a strong organic solvent for sample preparation, is introduced into a more aqueous mobile phase at the start of an RP-HPLC gradient. This can result in a range of chromatographic issues, including peak distortion, pressure fluctuations, and inconsistent retention times.[3][4]

O-tert-Butyl-2-hydroxy Efavirenz-D5, a deuterated analog, is frequently used as an internal standard in analytical and pharmacokinetic studies, making the resolution of these solubility issues critical for accurate quantification.[5]

Frequently Asked Questions (FAQs)

Q1: Why am I seeing peak tailing or fronting with my O-tert-Butyl-2-hydroxy Efavirenz peak?

A1: Peak asymmetry, such as tailing or fronting, is a common symptom of solubility issues.[4] When your sample is dissolved in a solvent significantly stronger (more organic) than your initial mobile phase, it may not be fully soluble upon injection. This can cause the analyte to precipitate at the head of the column, leading to a slow, uneven dissolution as the gradient progresses and the organic concentration increases. This results in a distorted peak shape.

Q2: My system pressure is fluctuating, especially after an injection. Could this be related to solubility?

A2: Yes, pressure fluctuations can be a direct consequence of sample precipitation.[3][6] When the analyte falls out of solution, it can clog the column inlet frit or the packed bed itself, leading to an increase in backpressure. As the gradient becomes more organic and the precipitate redissolves, the pressure may decrease, causing fluctuations.

Q3: My retention times for O-tert-Butyl-2-hydroxy Efavirenz are inconsistent between runs. Why is this happening?

A3: Inconsistent retention times can be linked to poor solubility and the resulting on-column precipitation.[4][6] The extent of precipitation and subsequent redissolution can vary between injections, leading to shifts in the retention time. This variability undermines the robustness and reliability of the analytical method.

Q4: What is the ideal solvent for dissolving my O-tert-Butyl-2-hydroxy Efavirenz standard and samples?

A4: Ideally, your sample should be dissolved in the initial mobile phase to ensure compatibility. However, given the poor aqueous solubility of Efavirenz and its analogs, this is often not feasible. A common practice is to dissolve the sample in a strong organic solvent like 100% methanol or acetonitrile. The key is to then dilute this stock solution with the initial mobile phase to a concentration where the analyte remains soluble upon injection.

Troubleshooting Guide: A Systematic Approach to Resolving Solubility Issues

This guide provides a step-by-step approach to diagnose and resolve solubility-related problems during the analysis of O-tert-Butyl-2-hydroxy Efavirenz.

Diagram: Troubleshooting Workflow

Caption: A decision-tree diagram for troubleshooting solubility issues.

Step 1: Evaluate Your Sample Solvent

The most common cause of on-column precipitation is a mismatch between the sample solvent and the mobile phase.[7]

• Initial Action: If you are dissolving your sample in 100% organic solvent (e.g., methanol or acetonitrile), try to dilute it with the aqueous component of your mobile phase (e.g., water or buffer) to a composition that is as close as possible to your initial gradient conditions while maintaining the analyte's solubility.

Step 2: Modify the Initial Mobile Phase Composition

Increasing the organic content of your initial mobile phase can significantly improve the solubility of your analyte upon injection.[8]

• Protocol:

  • If your gradient starts at 5% acetonitrile, try increasing it to 10% or 15%.

  • Monitor the peak shape and retention time. A sharper, more symmetrical peak indicates improved solubility.

  • Be mindful that this change will likely decrease the retention time and may affect the resolution of early-eluting impurities.

Step 3: Consider a Different Organic Solvent

While acetonitrile is a common choice in RP-HPLC, other solvents may offer better solubility for your specific compound.

• Rationale: Efavirenz is freely soluble in methanol.[9] If you are using acetonitrile, switching to methanol or a mixture of acetonitrile and methanol could enhance solubility. Methanol is a more polar solvent than acetonitrile and can have different selectivity.

Step 4: Adjust the Mobile Phase pH

The pH of the mobile phase can influence the ionization state of your analyte, which in turn affects its solubility and retention.[10][11]

• Consideration: Efavirenz has a pKa of approximately 10.2.[2] While O-tert-Butyl-2-hydroxy Efavirenz is a metabolite, its pKa is likely to be in a similar range. At a neutral or acidic pH, the molecule will be in its non-ionized, less polar form, which is generally less soluble in aqueous mobile phases. While increasing the pH to deprotonate the molecule could increase aqueous solubility, this may not be compatible with silica-based columns (which are generally stable in a pH range of 2-8). For basic compounds, a mobile phase pH of 3-4 is often used to ensure they remain protonated and exhibit good peak shape.[12]

Experimental Protocol: Method Modification for Improved Solubility

This protocol outlines a systematic approach to modifying your existing HPLC method to address the solubility issues of O-tert-Butyl-2-hydroxy Efavirenz.

Objective: To achieve a symmetrical peak shape and consistent retention times for O-tert-Butyl-2-hydroxy Efavirenz by optimizing the mobile phase.

Initial Conditions (Example):

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: 5% B to 95% B over 20 minutes

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Sample Solvent: 100% Acetonitrile

Step-by-Step Protocol:

• Prepare a new sample dilution: Dilute your sample stock solution (in 100% acetonitrile) with your initial mobile phase (95:5 Water:Acetonitrile with 0.1% Formic Acid) to the final concentration.

• Inject and observe: Analyze the diluted sample using the original method. If peak shape improves, this is the simplest solution.

• Modify the initial gradient: If solubility issues persist, increase the initial percentage of Mobile Phase B.

  • Iteration 1: Start the gradient at 15% B. Equilibrate the column for at least 10 column volumes with the new starting conditions before injecting.

  • Iteration 2: If necessary, increase the initial percentage of B to 25%.

• Evaluate a different organic modifier:

  • Prepare a new Mobile Phase B using methanol instead of acetonitrile (Methanol with 0.1% Formic Acid).

  • Repeat the analysis starting with a 15% B gradient. Note that retention times and selectivity will change.

• Data Analysis: For each modification, assess the following parameters:

  • Peak asymmetry (tailing factor)

  • Retention time reproducibility (%RSD)

  • System backpressure stability

Data Summary Table: Impact of Mobile Phase Modifications

Mobile Phase Modification	Expected Impact on O-tert-Butyl-2-hydroxy Efavirenz	Potential Side Effects
Increased Initial % Organic	Improved peak shape, decreased retention time.	Decreased resolution from early eluting impurities.
Switch from Acetonitrile to Methanol	Potentially improved solubility, altered selectivity.	Changes in elution order, potentially higher backpressure.
Dilution of Sample in Initial Mobile Phase	Improved peak shape, minimal change in retention.	May not be feasible if analyte precipitates in the diluted sample.

Conclusion

Resolving solubility issues for hydrophobic compounds like O-tert-Butyl-2-hydroxy Efavirenz in RP-HPLC requires a systematic and logical approach. By understanding the physicochemical properties of the analyte and the principles of chromatography, researchers can effectively troubleshoot and optimize their methods. The strategies outlined in this guide, from simple sample solvent adjustments to more comprehensive mobile phase modifications, provide a robust framework for achieving accurate and reproducible results.

References

• Scion Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• AELAB. (2025, May 29). Expert Guide to Troubleshooting Common HPLC Issues. Retrieved from [Link]

• Desai, P. S., et al. (2019). Development and Validation of High-Performance Liquid Chromatography Method for Analysis of Efavirenz In Capsule Dosage Form. International Journal of Scientific Research in Science and Technology, 6(5), 307-322. Retrieved from [Link]

• The Analytical Scientist. (n.d.). Untangle your Liquid Chromatography Problems HPLC Troubleshooting Guide. Retrieved from [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• Guillarme, D., & Veuthey, J. L. (2017). Alternative Strategies to Reversed-Phase Liquid Chromatography for the Analysis of Pharmaceutical Compounds. CHIMIA International Journal for Chemistry, 71(3), 126-131. Retrieved from [Link]

• Veeprho Pharmaceuticals. (n.d.). O-tert-Butyl-2-hydroxy Efavirenz-D5. Retrieved from [Link]

• Moravek. (2024, October 22). Exploring the Different Mobile Phases in HPLC. Retrieved from [Link]

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• Sari, Y., et al. (2018). Influence of Milling Process on Efavirenz Solubility. Indonesian Journal of Pharmacy, 29(4), 195-202. Retrieved from [Link]

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• dos Santos, A. C. F., et al. (2026, February 14). Rapid and sensitive quantification of efavirenz in rat plasma using HPLC-MS/MS method. Journal of Pharmaceutical and Biomedical Analysis, 219, 114943.

• Journal of Advanced Scientific Research. (2025, May 31). Eco-friendly HPLC Strategies for Pharmaceutical Analysis. Retrieved from [Link]

• Sharma, S. D., & Singh, G. (2013). Enantioseparation of Efavirenz by Ultra Performance Liquid Chromatography. Advances in Analytical Chemistry, 3(3), 29-33.
• Unlocking The Secrets of Efavirenz: A Comprehensive Drug Information Resource. (2024, March 12). International Journal of Pharmaceutical Sciences and Research, 15(3), 1000-1010.
• Reddy, N. M. V., & Annapurna, M. M. (2024). Analytical Methods for the Assay of Efavirenz - A Review. Acta Scientific Pharmaceutical Sciences, 8(2), 61-63.

• ResearchGate. (n.d.). Phase solubility diagram of efavirenz with βCD, HPβCD, and RMβCD in water at room temperature (∼25°C). Retrieved from [Link]

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• Vyas, A., et al. (2017). solubility enhancement of efavirenz (bcs class ii drug) by cyclodextrin inclusion complex. Journal of Drug Delivery and Therapeutics, 7(7), 41-43.

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Reference Data & Comparative Studies

A Guide to Linearity Assessment of Efavirenz: A Best-Practice Approach Using Stable Isotope-Labeled Internal Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison and experimentally-grounded protocol for assessing the linearity of an Efavirenz calibration curve. It emphasizes the use of a stable isotope-labeled internal standard (SIL-IS) as a cornerstone of robust, accurate, and regulatory-compliant bioanalysis.

Introduction: The Imperative for Linearity and the Gold Standard Internal Standard

In quantitative bioanalysis, establishing linearity is a critical component of method validation.[1] It confirms that the analytical method can produce test results directly proportional to the concentration of an analyte over a specific range.[1][2] For a drug like Efavirenz, a non-nucleoside reverse transcriptase inhibitor used in HIV treatment, accurate quantification in biological matrices is paramount for pharmacokinetic studies, bioequivalence testing, and therapeutic drug monitoring.[3][4][5]

The complexity of biological matrices (e.g., plasma, serum) introduces significant variability from interfering components, known as matrix effects, which can suppress or enhance the instrument's response.[6] To correct for this and other variations during sample preparation and analysis, an internal standard (IS) is essential.[7] While structurally similar analogs can be used, the gold standard is a Stable Isotope-Labeled Internal Standard (SIL-IS).[8][9] A SIL-IS, such as ¹³C₆-Efavirenz, is chemically and physically almost identical to the analyte (Efavirenz).[6][10] This near-identity ensures it co-elutes during chromatography and experiences the same degree of matrix effect, allowing for highly effective and reliable correction.[6][11] This guide details a workflow that leverages the power of a SIL-IS to achieve a robust and defensible linearity assessment.

Section 1: Experimental Design and Methodology

A successful linearity assessment begins with meticulous planning and execution of the experimental protocol.

Materials and Reagents

• Analytes: Efavirenz certified reference standard, Efavirenz-¹³C₆ (or other suitable SIL-IS)

• Biological Matrix: Screened, blank human plasma (K₂EDTA)

• Reagents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade), Deionized water (18.2 MΩ·cm)

Instrumentation

• System: A high-performance liquid chromatography tandem mass spectrometry (LC-MS/MS) system.

• Ionization Source: Electrospray Ionization (ESI), typically in negative mode for Efavirenz.[3]

• Key Parameters (Example):

  • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase: Gradient of 0.1% Formic Acid in Water and 0.1% Formic Acid in Acetonitrile.

  • MRM Transitions:

    • Efavirenz: m/z 314.0 → 244.0

    • Efavirenz-¹³C₆: m/z 320.0 → 250.0

Preparation of Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Efavirenz and Efavirenz-¹³C₆ standards in methanol to create individual stock solutions.

• Working Standard Solutions: Prepare a series of Efavirenz working solutions via serial dilution from the primary stock using 50:50 methanol:water. These will be used to spike the calibration curve standards.

• Internal Standard (IS) Working Solution (e.g., 100 ng/mL): Dilute the Efavirenz-¹³C₆ primary stock to the desired final concentration in methanol. This solution will be added during sample preparation.

Construction of the Calibration Curve (CC) and Quality Control (QC) Samples

• Calibration Curve (CC): Spike appropriate volumes of the Efavirenz working solutions into blank human plasma to create a minimum of eight non-zero calibration standards. A typical concentration range for Efavirenz is 10 to 5000 ng/mL.[3][10]

• Quality Control (QC): Independently prepare QC samples in blank plasma at a minimum of three concentration levels:

  • Low QC (LQC): ~3x the Lower Limit of Quantification (LLOQ).

  • Mid QC (MQC): In the middle of the calibration range.

  • High QC (HQC): At ~75-80% of the Upper Limit of Quantification (ULOQ).

Sample Extraction Protocol (Protein Precipitation)

Protein precipitation is a rapid and effective method for extracting Efavirenz from plasma.

• Aliquot: Pipette 50 µL of each CC standard, QC sample, and blank into a 1.5 mL microcentrifuge tube.

• Add IS: Add 150 µL of the IS Working Solution (containing Efavirenz-¹³C₆) to all tubes except the blank (add 150 µL of methanol to the blank instead). This early addition of the IS is crucial for correcting variability throughout the process.[6]

• Precipitate: Add 150 µL of ice-cold acetonitrile to each tube.

• Vortex: Vortex mix all samples for 1 minute to ensure complete protein precipitation.

• Centrifuge: Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer: Carefully transfer the supernatant to an HPLC vial for analysis.

Experimental Workflow Diagram

Caption: Figure 1. Experimental workflow for sample preparation.

Section 2: Data Analysis and Acceptance Criteria

The reliability of the linearity assessment hinges on correct data processing and adherence to stringent, regulator-defined acceptance criteria.

Data Acquisition and Processing

The LC-MS/MS software acquires chromatograms and integrates the peak areas for both the analyte (Efavirenz) and the SIL-IS (Efavirenz-¹³C₆) at their respective retention times.

The Response Ratio

The fundamental calculation for quantitation using an internal standard is the response ratio:

Response Ratio = (Peak Area of Efavirenz) / (Peak Area of Efavirenz-¹³C₆)

This ratio, not the absolute analyte response, is plotted against the nominal concentration. Using the ratio effectively normalizes for variations in extraction recovery, injection volume, and ionization efficiency.[7]

Linear Regression and Weighting

A calibration curve is generated by plotting the Response Ratio (y-axis) against the Nominal Concentration (x-axis). A simple linear regression (y = mx + c) is applied. However, bioanalytical data are almost always heteroscedastic , meaning the variance of the response increases with concentration.[12] An unweighted regression would give undue influence to the high-concentration points.

To counteract this, a weighted linear regression is required. The most common and scientifically justified weighting factor for LC-MS/MS bioanalysis is 1/x² .[13][14][15] This approach normalizes the variance across the entire concentration range, ensuring that the lower concentration points, especially the LLOQ, are accurately fitted by the regression line.[12]

Regulatory Acceptance Criteria

The validation of linearity must meet criteria established by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[16][17]

Parameter	Acceptance Criterion	Source
Number of Standards	A minimum of 6 to 8 non-zero standards are required.	FDA M10[16], EMA[17]
Calibration Model	The simplest model that adequately describes the concentration-response relationship should be used. A 1/x² weighting is commonly required.	FDA M10[16], EMA[17]
Correlation Coefficient (r)	While often reported, r or r² (e.g., ≥0.99) is not sufficient on its own to demonstrate linearity.[13]	Industry Best Practice
Accuracy of Back-Calculated Standards	The calculated concentration for each standard must be within ±15% of the nominal value, except for the LLOQ, which must be within ±20%.	FDA M10[16], EMA[17]
Standard Pass Rate	At least 75% of the calibration standards must meet the accuracy criterion.	FDA M10[16], EMA[17]

Data Analysis Workflow Diagram

Caption: Figure 2. Data analysis workflow for linearity assessment.

Section 3: Illustrative Results and Discussion

Calibration Curve Performance

The following table presents hypothetical but realistic data for an Efavirenz calibration curve that meets regulatory acceptance criteria.

Nominal Conc. (ng/mL)	Analyte Area	IS Area	Response Ratio	Calculated Conc. (ng/mL)	Accuracy (%)
10.0 (LLOQ)	10,550	498,500	0.0212	10.8	108.0
20.0	21,300	501,200	0.0425	20.1	100.5
50.0	52,900	495,600	0.1067	49.5	99.0
200.0	208,800	499,100	0.4184	198.2	99.1
500.0	515,400	496,300	1.0385	501.1	100.2
1000.0	1,025,000	497,800	2.0591	1002.5	100.3
2500.0	2,590,000	500,500	5.1748	2530.1	101.2
5000.0 (ULOQ)	5,050,000	495,000	10.2020	4988.7	99.8
Linear Regression (1/x² weighting): y = 0.00204x + 0.0004; r² = 0.9995

Interpretation of Results

The data presented in the table successfully demonstrates linearity. All eight calibration standards have back-calculated concentrations within the ±15% acceptance range (and the LLOQ is within ±20%), satisfying the 75% pass-rate requirement. The high coefficient of determination (r² = 0.9995) supports the strong linear relationship. The use of a 1/x² weighted regression ensures that the accuracy at the LLOQ (108.0%) is excellent, preventing bias at the low end of the curve.

The SIL-IS Advantage: A Comparative Perspective

The robustness of this linearity assessment is directly attributable to the use of the Efavirenz-¹³C₆ internal standard.

• Without an IS: Any variability in sample preparation or instrument response would directly translate to high variance in the data points, making it difficult to establish a linear relationship that meets acceptance criteria.

• With a Structural Analog IS: A different chemical compound, even one that is structurally similar, will have a different retention time and different ionization efficiency. It will not experience matrix effects in the same way as Efavirenz.[6] This can lead to poor correction and inaccurate results, jeopardizing the linearity assessment.

• With a SIL-IS: As demonstrated, the SIL-IS perfectly tracks the analyte through the entire process.[8] It co-elutes and is suppressed or enhanced by matrix effects to the same degree as the native Efavirenz.[6] By calculating the response ratio, this variability is effectively cancelled out, revealing the true linear relationship between concentration and instrument response.

Conclusion

A rigorous assessment of linearity is a non-negotiable step in the validation of any bioanalytical method. This guide outlines a comprehensive, scientifically sound, and regulatory-compliant approach for Efavirenz quantification. By combining a well-designed experimental protocol, the unequivocal advantages of a stable isotope-labeled internal standard, and the correct application of 1/x² weighted linear regression, researchers can establish a calibration curve that is undeniably linear, accurate, and precise. This robust foundation is essential for generating high-quality, defensible data in support of drug development programs.

References

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The Unseen Advantage: A Comparative Guide to O-tert-Butyl-2-hydroxy Efavirenz-d5 in Bioanalytical Performance

For researchers, scientists, and drug development professionals, the pursuit of accurate and reliable quantification of therapeutic agents is paramount. In the bioanalysis of the antiretroviral drug Efavirenz, the choice of an appropriate internal standard is a critical decision that directly influences data integrity. This guide provides an in-depth technical comparison of the performance characteristics of O-tert-Butyl-2-hydroxy Efavirenz-d5, a deuterated analog, against its non-deuterated counterparts and other structural analogs. Through an examination of experimental data and established analytical principles, we will elucidate why stable isotope-labeled standards represent the gold standard in pharmacokinetic and therapeutic drug monitoring studies.

Introduction: The Challenge of Efavirenz Bioanalysis

Efavirenz is a non-nucleoside reverse transcriptase inhibitor (NNRTI) widely used in the treatment of HIV-1 infection. Therapeutic drug monitoring of Efavirenz is crucial due to significant inter-individual pharmacokinetic variability, which can be influenced by factors such as genetic polymorphisms in drug-metabolizing enzymes like CYP2B6. Sub-therapeutic plasma concentrations can lead to virological failure, while supra-therapeutic levels are associated with an increased risk of central nervous system toxicity. Therefore, accurate and precise measurement of Efavirenz in biological matrices is essential for optimizing patient outcomes.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred method for the quantification of Efavirenz due to its high sensitivity and selectivity. However, the complexity of biological matrices such as plasma can introduce significant analytical challenges, most notably the "matrix effect," where co-eluting endogenous components can suppress or enhance the ionization of the analyte, leading to inaccurate results. The use of a suitable internal standard is the most effective strategy to mitigate these effects.

The Deuterated Advantage: Why O-tert-Butyl-2-hydroxy Efavirenz-d5 Excels

An ideal internal standard should mimic the physicochemical properties of the analyte as closely as possible to compensate for variability during sample preparation, chromatography, and ionization. While structurally similar compounds can be used, stable isotope-labeled (SIL) internal standards, such as deuterated analogs, are widely recognized as the superior choice.

O-tert-Butyl-2-hydroxy Efavirenz-d5 is a deuterium-labeled analog of an Efavirenz metabolite. While the name "O-tert-Butyl-2-hydroxy Efavirenz-d5" is not commonly found in scientific literature, the deuterated internal standard for Efavirenz is typically (4S)-6-chloro-4-[2-(1,2,2,3,3-pentadeuteriocyclopropyl)ethynyl]-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one, often referred to as Efavirenz-d5. In this compound, five hydrogen atoms on the cyclopropyl ring are replaced with deuterium. This seemingly minor modification provides a significant analytical advantage.

The core principle behind the superiority of a deuterated internal standard lies in its near-identical chemical and physical properties to the unlabeled analyte. This ensures that both compounds co-elute during chromatography and experience the same degree of matrix effects and extraction recovery. By calculating the ratio of the analyte's peak area to the internal standard's peak area, any variations introduced during the analytical process are effectively normalized, leading to highly accurate and precise quantification.

Performance Characteristics: A Comparative Analysis

The superior performance of a deuterated internal standard like Efavirenz-d5 over non-deuterated alternatives, such as structurally similar compounds, is evident across several key analytical parameters.

Performance Parameter	Deuterated Internal Standard (Efavirenz-d5)	Non-Deuterated Internal Standard (Structural Analog)
Matrix Effect Compensation	Excellent: Co-elution and identical physicochemical properties ensure effective normalization of ion suppression or enhancement.	Variable: Differences in retention time and ionization efficiency can lead to incomplete compensation for matrix effects.
Extraction Recovery	Consistent: Behaves identically to the analyte during sample preparation, ensuring that any loss of analyte is mirrored by a proportional loss of the internal standard.	Inconsistent: Minor differences in chemical structure can lead to variations in extraction efficiency compared to the analyte.
Accuracy & Precision	High: The effective correction for analytical variability results in lower coefficients of variation (CV%) and higher accuracy.	Moderate to Low: Inaccurate correction for matrix effects and extraction variability can lead to higher CV% and reduced accuracy.
Method Robustness	High: Less susceptible to variations in sample matrix and analytical conditions.	Lower: More prone to variability, requiring more stringent method optimization and control.

Experimental Protocol: Quantification of Efavirenz in Human Plasma using (Rac)-Efavirenz-d5

This section outlines a detailed, validated LC-MS/MS method for the quantification of Efavirenz in human plasma, employing (Rac)-Efavirenz-d5 as the internal standard. This protocol is based on established and published methodologies.[1]

Materials and Reagents

• Efavirenz reference standard

• (Rac)-Efavirenz-d5 (internal standard)

• HPLC-grade acetonitrile and methanol

• Formic acid

• Ultrapure water

• Human plasma (drug-free)

Sample Preparation

• To 50 µL of human plasma, add 150 µL of acetonitrile containing (Rac)-Efavirenz-d5 at a concentration of 100 ng/mL.[2]

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and inject a portion into the LC-MS/MS system.

LC-MS/MS Conditions

Parameter	Condition
LC System	High-Performance Liquid Chromatography system
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm)[1]
Mobile Phase A	0.1% Formic acid in water[1]
Mobile Phase B	0.1% Formic acid in acetonitrile[1]
Flow Rate	0.4 mL/min
Gradient	Start with 30% B, increase to 95% B over 2 minutes, hold for 1 minute, then return to initial conditions.[1]
Injection Volume	10 µL[1]
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	Efavirenz: m/z 314.0 → 244.0Efavirenz-d5: m/z 319.0 → 249.0

Method Validation Data

A validated method using a deuterated internal standard typically exhibits the following performance characteristics:

Validation Parameter	Typical Acceptance Criteria
Linearity (r²)	≥ 0.99
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% bias)	Within ±15% of the nominal concentration
Recovery	Consistent and reproducible
Matrix Effect	Minimal and compensated by the internal standard

Visualizing the Workflow and Rationale

To better illustrate the experimental process and the underlying principles, the following diagrams are provided.

Caption: Experimental workflow for the quantification of Efavirenz.

Caption: Logical relationship of internal standard correction.

Conclusion

The use of a deuterated internal standard, such as O-tert-Butyl-2-hydroxy Efavirenz-d5 (more commonly known as Efavirenz-d5), is a cornerstone of robust and reliable bioanalytical method development for Efavirenz. Its ability to closely mimic the behavior of the unlabeled analyte throughout the analytical process provides unparalleled correction for matrix effects and other sources of variability. The experimental evidence overwhelmingly supports the superiority of stable isotope-labeled internal standards over structural analogs, leading to enhanced accuracy, precision, and data integrity. For researchers and scientists in the field of drug development and therapeutic drug monitoring, the adoption of deuterated internal standards is not just a best practice but a critical component in generating high-quality, defensible data.

References

• (4S)-6-chloro-4-(2-cyclopropylethynyl)-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one. PubChem. Available from: [Link]

• Development and Validation of Bioanalytical Method for Efavirenz in Dried Blood Spot Using High Performance Liquid Chromatography–Photodiode Array. Dove Medical Press. Available from: [Link]

• (4S)-6-Chloro-4-cyclopropylethynyl-4-trifluoromethyl-1,4-dihydro-benzo[d][1][3]oxazin-2-one. National Center for Advancing Translational Sciences. Available from: [Link]

• O-tert-Butyl-2-hydroxy Efavirenz-D5 - Veeprho Pharmaceuticals. Available from: [Link]

• Quantification of Efavirenz Hydroxymetabolites in Human Plasma Using LC-HRMS/MS. Therapeutic Drug Monitoring. Available from: [Link]

• Journal Watch: Development and Validation of Bioanalytical Method for Efavirenz in Dried Blood Spot. Chromatography Today. Available from: [Link]

• Rapid and Simultaneous Determination of Efavirenz, 8-Hydroxyefavirenz, and 8,14-Dihydroxyefavirenz Using LC–MS–MS in Human Plasma and Application to Pharmacokinetics in Healthy Volunteers. ResearchGate. Available from: [Link]

• Analytical Method Development and Validation of Efavirenz by Using RP- HPLC. ResearchGate. Available from: [Link]

• Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. Agilent. Available from: [Link]

• Proposed MS–MS fragmentation schemes for efavirenz (a), 8-hydroxyefavirenz (b), 8,14-dihydroxyefavirenz (c), and ritonavir (d). ResearchGate. Available from: [Link]

• Systematic approach to develop and validate High Performance Liquid Chromatographic method for efavirenz and its degradants. Journal of Applied Pharmaceutical Research. Available from: [Link]

• Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation. PMC. Available from: [Link]

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• 2,2,7-trifluoro-6-nitro-2H-benzo[b][1][4]oxazin-3(4H)-one. PubChem. Available from: [Link]

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